6-(Fluoromethyl)pyridin-2-amine

• CAS: 899897-14-4

Core Science & Biosynthesis

6-(Fluoromethyl)pyridin-2-amine molecular structure and weight

An in-depth technical analysis of 6-(Fluoromethyl)pyridin-2-amine requires moving beyond basic structural data to understand the mechanistic causality of its synthesis and its strategic utility in drug discovery and agrochemistry. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with a comprehensive, field-proven guide to the physicochemical profiling, synthetic methodologies, and downstream applications of this critical building block.

Molecular Architecture and Physicochemical Profiling

6-(Fluoromethyl)pyridin-2-amine (also known as 2-amino-6-(fluoromethyl)pyridine) is a fluorinated heterocyclic building block characterized by a pyridine ring substituted with a primary amine at the C2 position and a fluoromethyl group at the C6 position.

The strategic placement of the fluorine atom serves multiple purposes in medicinal chemistry: it modulates the basicity of the adjacent pyridine nitrogen through inductive electron withdrawal, increases the molecule's overall lipophilicity, and acts as a bioisostere for hydroxyl or methyl groups, thereby improving metabolic stability against cytochrome P450 enzymes.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	6-(Fluoromethyl)pyridin-2-amine
Molecular Formula	C₆H₇FN₂
Molecular Weight	126.134 g/mol
Monoisotopic / Exact Mass	126.0593 Da
SMILES String	c1cc(nc(c1)CF)N
Hydrogen Bond Donors	1 (Primary amine, -NH₂)
Hydrogen Bond Acceptors	3 (Pyridine N, Amine N, Fluorine)
Topological Polar Surface Area (TPSA)	38.9 Ų

Synthetic Methodologies: Mechanistic Causality and Protocols

The synthesis of heterobenzylic fluorides traditionally relied on harsh, highly reactive reagents. However, modern synthetic protocols prioritize late-stage functionalization and mild deoxyfluorination[1]. Below are two self-validating workflows for synthesizing 6-(Fluoromethyl)pyridin-2-amine, detailing the causality behind each experimental choice.

Method A: Late-Stage C–H Fluorination via Silver(II) Fluoride

Inspired by the work of Hartwig and Fier, this method leverages commercially available AgF₂ for the direct C–H fluorination of 2-amino-6-methylpyridine[2][3].

Causality & Mechanism: Acetonitrile is explicitly chosen as the solvent because it ligates AgF₂, increasing its solubility and modulating its reactivity. The ligated AgF₂ acts as a mild source of electrophilic fluorine radicals. The radical mechanism abstracts a hydrogen atom from the benzylic/pyridylic position (driven by the thermodynamic stability of the resulting H-F bond), followed by rapid C-F bond formation. This avoids the need for pre-functionalized substrates[4].

Step-by-Step Protocol:

• Substrate Preparation: Dissolve 2-amino-6-methylpyridine (1.0 equiv) in anhydrous acetonitrile (0.1 M) under a strict argon atmosphere. Causality: AgF₂ is highly moisture-sensitive; water will rapidly quench the radical species and degrade the reagent.

• Reagent Addition: Add AgF₂ (2.5 equiv) in a single portion at room temperature. The solution will typically transition to a dark color.

• Self-Validating Monitoring: Stir the reaction for 1–2 hours. Monitor progress via ¹⁹F NMR spectroscopy. Validation checkpoint: The appearance of a distinct triplet resonance around -220 ppm (²J_FH ≈ 47 Hz) confirms the formation of the -CH₂F group.

• Quenching: Slowly pour the reaction mixture into a vigorously stirred solution of saturated aqueous NaHCO₃. Causality: This safely neutralizes the HF byproduct and precipitates silver salts.

• Extraction & Purification: Extract with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc) to yield the target compound.

Method B: Deoxyfluorination via DAST

For laboratories starting from 6-amino-2-pyridinemethanol, Diethylaminosulfur trifluoride (DAST) provides a direct route to the fluorinated product.

Causality & Mechanism: DAST activates the hydroxyl group by forming a dialkylaminosulfur trifluoride intermediate. The reaction is thermodynamically driven by the formation of a highly stable S=O bond in the byproduct, facilitating the nucleophilic displacement of the activated oxygen by a fluoride ion[1].

Step-by-Step Protocol:

• Preparation: Dissolve 6-amino-2-pyridinemethanol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under nitrogen.

• Thermal Control: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Causality: DAST reactions are highly exothermic. Low temperatures prevent elimination byproducts (e.g., alkene formation) and uncontrolled decomposition.

• Addition: Add DAST (1.1 equiv) dropwise over 15 minutes.

• Reaction: Allow the mixture to slowly warm to room temperature over 2 hours. Monitor via TLC until the polar starting material is consumed.

• Quenching: Recool the mixture to 0 °C and carefully quench with saturated aqueous NaHCO₃. Causality: Unreacted DAST reacts violently with water to release HF and CO₂; cold, basic conditions safely neutralize this exotherm.

• Isolation: Separate the organic layer, extract the aqueous layer with CH₂Cl₂, dry, and purify via chromatography.

Synthetic pathways for 6-(Fluoromethyl)pyridin-2-amine via C-H fluorination and deoxyfluorination.

Applications in Drug Discovery and Agrochemistry

6-(Fluoromethyl)pyridin-2-amine is not an end-product but a highly functionalized intermediate used to synthesize complex active pharmaceutical ingredients (APIs) and agrochemicals.

Neurological Drug Development (mGluR5 Antagonists): The compound is a critical amine donor in the synthesis of thiazole-4-carboxamide derivatives. These derivatives act as potent, selective antagonists of the metabotropic glutamate receptor 5 (mGluR5)[5]. By blocking mGluR5, these compounds prevent the Gq-protein-mediated cleavage of PIP2 into IP3 and DAG, thereby halting intracellular calcium release. This mechanism is actively investigated for the treatment of acute and chronic neurological disorders, including anxiety, schizophrenia, and Alzheimer's disease[5].

Modulation of the mGluR5 signaling pathway by antagonists derived from 6-(Fluoromethyl)pyridin-2-amine.

Agrochemical Herbicides: In agricultural chemistry, the title compound is utilized to synthesize novel heterocyclic amide compounds. These amides function as highly effective, low-dose herbicides. The inclusion of the fluoromethylpyridine moiety ensures that the herbicide maintains high efficacy against target weeds while exhibiting rapid metabolic clearance in non-target organisms (mammals, fish, and beneficial insects), thereby reducing soil contamination and subsequent crop damage[6].

References

• WO2015037680A1 - Heterocyclic amide compound and herbicide Google Patents.[6]

• WO2006074884A1 - Thiazole-4-carboxamide derivatives as mglur5 antagonists Google Patents.[5]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Journal of the American Chemical Society (PMC).[Link][2][3]

• Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction ResearchGate.[Link][4]

• Synthesis of Heterobenzylic Fluorides SFU Summit.[Link][1]

Sources

• 1. summit.sfu.ca [summit.sfu.ca]
• 2. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2006074884A1 - Thiazole-4-carboxamide derivatives as mglur5 antagonists - Google Patents [patents.google.com]
• 6. WO2015037680A1 - Heterocyclic amide compound and herbicide - Google Patents [patents.google.com]

Whitepaper: Stability Dynamics and Storage Protocols for 2-Amino-6-(fluoromethyl)pyridine

Executive Summary

2-Amino-6-(fluoromethyl)pyridine is a highly versatile, bifunctional building block widely utilized in pharmaceutical and agrochemical drug discovery. It combines the hydrogen-bond donating capacity of an aminopyridine core with the lipophilic, metabolism-blocking properties of a fluoromethyl group. However, this specific structural combination introduces unique chemical liabilities. This technical guide provides a comprehensive analysis of the degradation pathways of 2-amino-6-(fluoromethyl)pyridine and establishes field-proven, self-validating protocols for its storage, handling, and stability testing.

Structural Vulnerability & Mechanistic Causality

To design an effective storage protocol, one must first understand the thermodynamic and kinetic vulnerabilities inherent to the molecule's structure. The degradation of 2-amino-6-(fluoromethyl)pyridine is primarily driven by two functional moieties:

The Lability of the Benzylic Fluoride

While the carbon-fluorine (C-F) bond is generally considered the strongest single bond in organic chemistry, its stability is highly context-dependent. In the case of a mono-fluoromethyl group attached to a pyridine ring (a "picolyl" or hetero-benzylic position), the C-F bond becomes highly susceptible to solvolysis and nucleophilic substitution[1].

Causality: Activation of the benzylic fluoride by Brønsted acids, Lewis acids (such as trace metals or silanol groups on standard glassware), or strong hydrogen-bond donors facilitates the departure of the fluoride ion[2]. This generates a resonance-stabilized picolyl cation, which is rapidly trapped by ambient moisture (hydrolysis) to yield 6-hydroxymethyl-pyridin-2-amine and hydrofluoric acid (HF). The generation of HF further autocatalyzes the degradation process.

Oxidative Susceptibility of the 2-Aminopyridine Core

The 2-amino group is strongly electron-donating, increasing the electron density of the pyridine ring. Causality: This electron richness makes the molecule highly susceptible to aerobic and chemical oxidation[3]. Exposure to atmospheric oxygen, especially when catalyzed by light or trace transition metals, can lead to the formation of pyridine N-oxides, azo-dimers, or oxidative polymerization products[4].

Photolytic Defluorination

Fluorinated methylpyridines are sensitive to ultraviolet (UV) radiation. Photolysis of these compounds can trigger homolytic C-F bond cleavage, leading to radical-mediated defluorination and the formation of complex polymeric byproducts[5].

Fig 1: Primary degradation pathways of 2-amino-6-(fluoromethyl)pyridine.

Optimal Storage and Handling Conditions

Based on the mechanistic vulnerabilities outlined above, the following storage parameters represent the authoritative standard for maintaining >99% purity of 2-amino-6-(fluoromethyl)pyridine over extended periods. Similar aminopyridine derivatives have demonstrated excellent chemical stability when strict environmental controls are applied[6][7].

Environmental Controls

• Temperature: For long-term storage (>1 month), the compound must be stored at -20°C . Freezing drastically reduces the kinetic rate of both hydrolysis and oxidation. For active bench use (up to 4 weeks), refrigeration at 2-8°C is acceptable.

• Atmosphere: The compound must be stored under an inert atmosphere (Argon or high-purity Nitrogen) to prevent aerobic oxidation of the amine and N-oxidation of the pyridine core.

• Moisture: Strict anhydrous conditions are required. Store in a desiccator or add activated molecular sieves (3Å) to the secondary containment to prevent ambient moisture from initiating HF-catalyzed hydrolysis.

• Light Protection: Complete protection from UV and visible light is mandatory to prevent photolytic defluorination[5].

Container Selection

Never store benzylic fluorides in standard untreated borosilicate glass for prolonged periods, as surface silanol groups can act as Lewis acids and trigger C-F bond cleavage[2].

• Primary Container: High-Density Polyethylene (HDPE), Polytetrafluoroethylene (PTFE) vials, or heavily silanized amber glass vials.

• Secondary Container: Vacuum-sealed aluminized Mylar bags containing desiccant pouches.

Table 1: Recommended Storage Shelf-Life Matrix

Storage Condition	Temperature	Atmosphere	Light Exposure	Projected Shelf-Life (>98% Purity)
Optimal (Long-Term)	-20°C	Argon	Dark	24 - 36 Months
Acceptable (Short-Term)	2-8°C	Nitrogen	Dark	3 - 6 Months
Benchtop (In Use)	20-25°C	Ambient	Ambient Lab Light	< 48 Hours
Sub-Optimal (Stress)	40°C	Ambient	Direct UV/Vis	< 12 Hours (Rapid Degradation)

Experimental Protocol: Stability-Indicating HPLC Workflow

To ensure trustworthiness and self-validation of the compound's integrity, researchers must employ a stability-indicating High-Performance Liquid Chromatography (HPLC) assay.

Critical Insight: The mobile phase must be buffered to a neutral pH (e.g., pH 7.0). Using standard acidic mobile phases (like 0.1% TFA or Formic Acid) will artificially induce hydrolysis of the fluoromethyl group during the chromatographic run, leading to false-positive degradation results.

Step-by-Step Methodology

• Sample Preparation (Inert Conditions):

  • Purge a glovebox or glovebag with Argon.

  • Accurately weigh 5.0 mg of 2-amino-6-(fluoromethyl)pyridine.

  • Dissolve the compound in 5.0 mL of anhydrous, degassed Acetonitrile (HPLC grade) to yield a 1.0 mg/mL stock solution.

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Acetate buffer in LC-MS grade water, adjusted to pH 7.0 with dilute ammonium hydroxide.

  • Mobile Phase B: LC-MS grade Acetonitrile.

• Chromatographic Setup:

  • Column: End-capped C18 column (e.g., Waters XBridge C18, 50 x 4.6 mm, 3.5 µm). End-capping is crucial to prevent secondary interactions between the basic aminopyridine core and residual silanols.

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: Diode Array Detector (DAD) set to 254 nm and 280 nm, coupled with an inline single quadrupole Mass Spectrometer (ESI+).

• Execution & Analysis:

  • Inject 5 µL of the sample.

  • Monitor for the parent peak (approx. [M+H]+ = 127.1 m/z).

  • Assess for the primary hydrolytic degradant, 6-hydroxymethyl-pyridin-2-amine ([M+H]+ = 125.1 m/z), which will elute earlier than the parent compound due to increased polarity.

Fig 2: Stability-indicating HPLC-UV/MS experimental workflow.

Table 2: Forced Degradation Profile Summary

Stress Condition	Reagent / Environment	Time	Primary Degradant Observed	Mechanism
Acidic	0.1 N HCl	24 h	6-Hydroxymethyl-pyridin-2-amine	Acid-catalyzed solvolysis
Basic	0.1 N NaOH	24 h	6-Hydroxymethyl-pyridin-2-amine	Nucleophilic substitution
Oxidative	3% H2O2	12 h	Pyridine N-oxide derivative	Electrophilic oxidation
Photolytic	UV Light (254 nm)	48 h	Defluorinated oligomers	Radical homolysis

Conclusion

The safe and effective utilization of 2-amino-6-(fluoromethyl)pyridine requires a rigorous understanding of its dual-reactivity profile. By protecting the electron-rich aminopyridine core from oxidation and shielding the labile benzylic fluoride from moisture and acidic surfaces, researchers can effectively halt degradation. Adherence to the -20°C, anhydrous, inert, and light-protected storage protocols outlined in this guide ensures maximum chemical fidelity for downstream synthetic or biological applications.

References

• Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules. PubMed. Available at: [Link][6]

• Chemical Stability of 4-Aminopyridine Capsules. Canadian Journal of Hospital Pharmacy. Available at:[Link][7]

• Product Class 6: Benzylic Fluorides. Thieme Connect. Available at:[Link][1]

• How Heteroarenes and the Degree of Methyl Group Fluorination Affect Photolysis Kinetics and Fluorinated Product. American Chemical Society. Available at:[Link][5]

• Copper-Catalyzed Benzylic C–H Cross Coupling Enabled by Redox Buffers: Expanding Synthetic Access to Three-Dimensional Chemical Space. National Institutes of Health (PMC). Available at:[Link][2]

• Persulfate Oxidation of 2-Aminopyridine. ResearchGate. Available at:[Link][3]

• Degradation of Toxic Heterocyclic Compound 2-Aminopyridine by Using Voltammetric Technique: A Kinetic Study. ResearchGate. Available at:[Link][4]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Copper-Catalyzed Benzylic C–H Cross Coupling Enabled by Redox Buffers: Expanding Synthetic Access to Three-Dimensional Chemical Space - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cjhp-online.ca [cjhp-online.ca]

An In-depth Technical Guide to the Synthesis of 6-(Fluoromethyl)pyridin-2-amine

Introduction: The Significance of 6-(Fluoromethyl)pyridin-2-amine in Modern Drug Discovery

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Among the various fluorinated moieties, the fluoromethyl group (-CH₂F) serves as a bioisostere for the hydroxyl or methyl group, offering a subtle yet impactful modification to a parent molecule.

6-(Fluoromethyl)pyridin-2-amine is a key building block in the synthesis of a diverse range of pharmaceutical candidates. The 2-aminopyridine core is a prevalent motif in numerous biologically active compounds, and the presence of a fluoromethyl group at the 6-position provides a valuable handle for modulating pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth exploration of the primary synthetic pathways to this important intermediate, offering a critical analysis of each route for researchers, scientists, and professionals in drug development.

Strategic Approaches to the Synthesis of 6-(Fluoromethyl)pyridin-2-amine

The synthesis of 6-(Fluoromethyl)pyridin-2-amine can be approached through several strategic disconnections. The most viable pathways generally involve the late-stage introduction of the fluorine atom onto a pre-functionalized pyridine ring or the construction of the pyridine ring with the fluoromethyl group already in place. This guide will focus on three primary, field-proven pathways:

• Pathway 1: Deoxofluorination of (2-Aminopyridin-6-yl)methanol. This is arguably the most direct and convergent approach, leveraging the readily available 2-amino-6-methylpyridine as a starting material.

• Pathway 2: Nucleophilic Substitution via Halogen Exchange. This classic method involves the conversion of a 6-(halomethyl)pyridin-2-amine with a fluoride salt, a strategy contingent on the efficient synthesis of the halomethylated precursor.

• Pathway 3: Amination of a Pre-functionalized 6-(Fluoromethyl)pyridine. A less convergent but still viable route that involves the synthesis of a 2-halo-6-(fluoromethyl)pyridine intermediate followed by nucleophilic aromatic substitution with an amine source.

Each of these pathways will be discussed in detail, including a thorough examination of the underlying chemical principles, step-by-step experimental protocols, and a comparative analysis of their respective advantages and limitations.

Pathway 1: Deoxofluorination of (2-Aminopyridin-6-yl)methanol

This pathway is centered around the conversion of a primary alcohol to a fluoride using a deoxofluorinating agent. The key intermediate, (2-aminopyridin-6-yl)methanol, can be synthesized from the commercially available and inexpensive 2-amino-6-methylpyridine (also known as 2-amino-6-picoline).

Step 1: Synthesis of the Precursor, (2-Aminopyridin-6-yl)methanol

The synthesis of (2-aminopyridin-6-yl)methanol is a critical first step. While various methods exist for the oxidation of methylpyridines, a common laboratory-scale approach involves the protection of the amino group, followed by oxidation of the methyl group, and subsequent deprotection. A more direct, albeit potentially lower-yielding, approach involves the direct oxidation of 2-amino-6-methylpyridine. For the purposes of this guide, we will outline a biocatalytic approach which offers a greener and more efficient alternative to traditional chemical oxidations.[1]

Experimental Protocol: Biocatalytic Synthesis of (2-Aminopyridin-6-yl)methanol

• Materials: 2-amino-6-methylpyridine, recombinant whole-cell biocatalyst (e.g., expressing a suitable monooxygenase), glucose, buffer solution (e.g., potassium phosphate buffer, pH 7.5), organic solvent for extraction (e.g., ethyl acetate).

• Procedure:

  • In a fermenter or a shake flask, prepare a culture of the recombinant microbial cells in a suitable growth medium.

  • Induce the expression of the monooxygenase enzyme according to the specific protocol for the chosen microbial strain.

  • After induction, harvest the cells by centrifugation and resuspend them in the reaction buffer.

  • To the cell suspension, add 2-amino-6-methylpyridine as the substrate and glucose as a co-substrate for cofactor regeneration.

  • Incubate the reaction mixture at an optimal temperature (typically 25-37 °C) with agitation.

  • Monitor the progress of the reaction by TLC or HPLC analysis.

  • Upon completion, extract the product from the reaction mixture with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (2-aminopyridin-6-yl)methanol.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Deoxofluorination of (2-Aminopyridin-6-yl)methanol

With the key alcohol intermediate in hand, the next step is the deoxofluorination. Several reagents are available for this transformation, with Diethylaminosulfur Trifluoride (DAST) and 2-Pyridinesulfonyl Fluoride (PyFluor) being two of the most prominent.

Causality Behind Reagent Choice:

• DAST (Diethylaminosulfur Trifluoride): A widely used but thermally unstable reagent. It is effective for a broad range of substrates but can lead to elimination byproducts and requires careful handling due to its potential for explosive decomposition at elevated temperatures.[2]

• PyFluor (2-Pyridinesulfonyl Fluoride): A more recent, thermally stable, and selective deoxofluorination reagent. It often provides higher yields with minimal elimination side products and is safer to handle, making it an attractive alternative to DAST, especially for larger-scale reactions.[2][3][4][5]

Experimental Protocol: Deoxofluorination using PyFluor

• Materials: (2-Aminopyridin-6-yl)methanol, PyFluor, a strong non-nucleophilic base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)), anhydrous solvent (e.g., dichloromethane or toluene).

• Procedure:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (2-aminopyridin-6-yl)methanol in the anhydrous solvent.

  • Add the strong base (e.g., DBU, ~2 equivalents) to the solution and stir for a few minutes at room temperature.

  • Add PyFluor (~1.1-1.5 equivalents) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction may require gentle heating for less reactive substrates.

  • Upon completion, quench the reaction by the careful addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 6-(Fluoromethyl)pyridin-2-amine.

Data Summary for Pathway 1

Step	Starting Material	Product	Reagents	Typical Yield
1	2-Amino-6-methylpyridine	(2-Aminopyridin-6-yl)methanol	Biocatalyst, Glucose, Buffer	>70%
2	(2-Aminopyridin-6-yl)methanol	6-(Fluoromethyl)pyridin-2-amine	PyFluor, DBU	60-80%

Workflow Diagram for Pathway 1

Caption: Deoxofluorination Pathway.

Pathway 2: Nucleophilic Substitution via Halogen Exchange

This pathway relies on the well-established Finkelstein reaction, where a halide is displaced by another. In this case, a 6-(chloromethyl) or 6-(bromomethyl)pyridin-2-amine is treated with a fluoride salt to yield the desired product. The success of this route is highly dependent on the efficient and selective synthesis of the halomethylated precursor.

Step 1: Synthesis of 6-(Halomethyl)pyridin-2-amine

The synthesis of 6-(chloromethyl) or 6-(bromomethyl)pyridin-2-amine can be challenging due to the reactivity of the benzylic-like halide. A common approach is the halogenation of the corresponding alcohol, (2-aminopyridin-6-yl)methanol, which can be synthesized as described in Pathway 1. Alternatively, radical halogenation of 2-amino-6-methylpyridine can be employed, though this can sometimes lead to over-halogenation or other side reactions. A patent describes the synthesis of 2-amino-6-bromopyridine, which, while not the direct precursor, indicates the feasibility of introducing bromine at the 6-position.[6]

Experimental Protocol: Synthesis of 2-Amino-6-(chloromethyl)pyridine from (2-Aminopyridin-6-yl)methanol

• Materials: (2-Aminopyridin-6-yl)methanol, thionyl chloride (SOCl₂), anhydrous solvent (e.g., dichloromethane).

• Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend (2-aminopyridin-6-yl)methanol in anhydrous dichloromethane.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride dropwise to the cooled suspension with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by TLC.

  • Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude 2-amino-6-(chloromethyl)pyridine is often used in the next step without further purification due to its potential instability.

Step 2: Halogen Exchange (Finkelstein Reaction)

The Finkelstein reaction is an equilibrium process that can be driven to completion by using a large excess of the fluoride salt or by taking advantage of the differential solubility of the resulting metal halides.[7]

Experimental Protocol: Fluorination of 2-Amino-6-(chloromethyl)pyridine

• Materials: Crude 2-amino-6-(chloromethyl)pyridine, potassium fluoride (KF, spray-dried), a phase-transfer catalyst (e.g., 18-crown-6 or tetrabutylammonium bromide), anhydrous polar aprotic solvent (e.g., acetonitrile or DMF).

• Procedure:

  • In a flame-dried flask, suspend spray-dried potassium fluoride and the phase-transfer catalyst in the anhydrous solvent.

  • Add a solution of the crude 2-amino-6-(chloromethyl)pyridine in the same solvent to the suspension.

  • Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Take up the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain 6-(Fluoromethyl)pyridin-2-amine.

Data Summary for Pathway 2

Step	Starting Material	Product	Reagents	Typical Yield
1	(2-Aminopyridin-6-yl)methanol	2-Amino-6-(chloromethyl)pyridine	Thionyl Chloride	70-85% (crude)
2	2-Amino-6-(chloromethyl)pyridine	6-(Fluoromethyl)pyridin-2-amine	KF, Phase-transfer catalyst	50-70%

Workflow Diagram for Pathway 2

Caption: Halogen Exchange Pathway.

Pathway 3: Amination of a Pre-functionalized 6-(Fluoromethyl)pyridine

This pathway involves the synthesis of a pyridine ring already bearing the fluoromethyl group at the 6-position and a suitable leaving group (typically a halogen) at the 2-position. The final step is a nucleophilic aromatic substitution with an amino source.

Step 1: Synthesis of 2-Chloro-6-(fluoromethyl)pyridine

The synthesis of this key intermediate is non-trivial. One potential route involves the multi-step transformation of a commercially available starting material such as 2-chloro-6-methylpyridine. This would involve side-chain halogenation followed by a halogen exchange to introduce the fluorine, or oxidation to the alcohol followed by deoxofluorination, and subsequent chlorination of the pyridine ring at the 2-position if starting from a non-chlorinated precursor. A more direct, though challenging, approach could involve the ring formation of a pyridine from acyclic precursors already containing the fluoromethyl group. A patent describes the synthesis of 2-fluoro-6-(trifluoromethyl)pyridine from 2-chloro-6-(trichloromethyl)pyridine, which highlights the feasibility of fluorinating a chlorinated pyridine precursor.[8]

Step 2: Amination of 2-Chloro-6-(fluoromethyl)pyridine

The amination of 2-halopyridines is a well-established transformation. The reaction can be carried out using ammonia or a protected amine source, often under elevated temperature and pressure, and sometimes with the aid of a catalyst.

Experimental Protocol: Amination of 2-Chloro-6-(fluoromethyl)pyridine

• Materials: 2-Chloro-6-(fluoromethyl)pyridine, aqueous ammonia, a copper catalyst (e.g., copper(I) oxide or copper(I) iodide), a suitable solvent (e.g., ethanol or N-methyl-2-pyrrolidone).

• Procedure:

  • In a pressure vessel, combine 2-chloro-6-(fluoromethyl)pyridine, aqueous ammonia, and the copper catalyst in the solvent.

  • Seal the vessel and heat the reaction mixture to a high temperature (e.g., 120-180 °C). The internal pressure will increase significantly.

  • Maintain the reaction at this temperature for several hours, with stirring.

  • Monitor the reaction progress by taking aliquots (after cooling and depressurizing) and analyzing by GC-MS or LC-MS.

  • Upon completion, cool the reaction vessel to room temperature and carefully vent the excess pressure.

  • Transfer the reaction mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 6-(Fluoromethyl)pyridin-2-amine.

Data Summary for Pathway 3

Step	Starting Material	Product	Reagents	Typical Yield
1	(Various)	2-Chloro-6-(fluoromethyl)pyridine	Multi-step synthesis	Variable
2	2-Chloro-6-(fluoromethyl)pyridine	6-(Fluoromethyl)pyridin-2-amine	Aqueous Ammonia, Copper Catalyst	60-80%

Workflow Diagram for Pathway 3

Caption: Amination Pathway.

Comparative Analysis and Conclusion

The choice of synthetic pathway for 6-(Fluoromethyl)pyridin-2-amine will ultimately depend on the specific requirements of the research or development program, including scale, cost, available starting materials, and safety considerations.

• Pathway 1 (Deoxofluorination) is often the most convergent and flexible route, especially with the advent of safer and more selective reagents like PyFluor. The starting material, 2-amino-6-methylpyridine, is inexpensive and readily available. The biocatalytic oxidation of the methyl group represents a modern, green approach to the key alcohol intermediate.

• Pathway 2 (Halogen Exchange) is a classic and reliable method, but its efficiency is highly dependent on the successful synthesis of the halomethylated precursor. These intermediates can be lachrymatory and potentially unstable, requiring careful handling.

• Pathway 3 (Amination) is a viable but likely more lengthy and less convergent approach due to the multi-step synthesis required for the 2-chloro-6-(fluoromethyl)pyridine intermediate. However, for large-scale production, this might be a cost-effective route if the intermediate can be prepared efficiently.

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• ResearchGate. (2021). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity. [Link]

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A Technical Guide to the Retrosynthetic Analysis of 2-Amino-6-(fluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often imparting desirable pharmacokinetic and pharmacodynamic properties. The 2-amino-6-(fluoromethyl)pyridine moiety is a valuable building block in the synthesis of novel therapeutic agents. This in-depth technical guide provides a comprehensive retrosynthetic analysis of 2-amino-6-(fluoromethyl)pyridine, exploring several strategic bond disconnections and proposing detailed, field-proven synthetic pathways. The rationale behind the choice of precursors, the selection of fluorinating agents, and the necessity of protecting group strategies are discussed with scientific rigor. This guide is intended to serve as a practical resource for researchers engaged in the design and synthesis of complex, fluorinated heterocyclic compounds.

Introduction: The Significance of the 2-Amino-6-(fluoromethyl)pyridine Scaffold

The pyridine ring is a privileged scaffold in medicinal chemistry, present in a multitude of approved drugs.[1] Functionalization of the pyridine nucleus with an amino group at the 2-position and a fluoromethyl group at the 6-position creates a versatile building block with a unique electronic and steric profile. The amino group can serve as a key hydrogen bond donor or a site for further derivatization, while the fluoromethyl group can enhance metabolic stability, modulate pKa, and improve binding affinity to biological targets.[2] Consequently, efficient and scalable synthetic routes to 2-amino-6-(fluoromethyl)pyridine are of significant interest to the pharmaceutical industry.

This guide will dissect the synthetic challenges and opportunities associated with this target molecule through a retrosynthetic lens, offering multiple strategic approaches to its construction.

Retrosynthetic Strategies: Key Disconnections

A thorough retrosynthetic analysis of 2-amino-6-(fluoromethyl)pyridine reveals several plausible disconnection points. The choice of strategy will often depend on the availability of starting materials, the desired scale of the synthesis, and the specific challenges associated with functional group compatibility.

Figure 1: Primary retrosynthetic disconnections for 2-amino-6-(fluoromethyl)pyridine.

The two primary strategies involve:

• Strategy A: Late-Stage Fluorination of a Pre-functionalized Pyridine. This is often the most convergent approach, starting from a readily available substituted pyridine. The key challenge lies in the selective fluorination of the methyl or a derivative group in the presence of the amino functionality.

• Strategy B: Construction of the Pyridine Ring from Fluorinated Precursors. This approach can be highly effective if suitable fluorinated building blocks are accessible and allows for the introduction of the fluoromethyl group at an early stage.

This guide will focus on the more common and versatile late-stage fluorination strategies.

Synthetic Pathway I: Deoxyfluorination of 2-Amino-6-(hydroxymethyl)pyridine

This pathway is arguably one of the most reliable and controllable routes to the target molecule. It involves the initial preparation of 2-amino-6-methylpyridine, its oxidation to the corresponding alcohol, and subsequent deoxyfluorination.

Figure 2: Synthetic workflow for Pathway I.

Step 1: Synthesis of 2-Amino-6-methylpyridine

The starting material, 2-amino-6-methylpyridine, is commercially available but can also be synthesized through several established methods. One common laboratory-scale preparation involves the Chichibabin reaction of α-picoline with sodium amide.[3] However, for larger scale and milder conditions, a multi-step synthesis starting from 2-cyano-6-methylpyridine is often preferred.[4]

Reaction	Reagents and Conditions	Yield	Reference
2-Cyano-6-methylpyridine to 6-Methyl-2-pyridinecarboxamide	H₂O₂, NaOH (aq), Acetone, 50°C	84.9%	[4]
6-Methyl-2-pyridinecarboxamide to 2-Amino-6-methylpyridine	NaOBr, NaOH (aq), 0-60°C	High	[4]

Step 2: Protection of the Amino Group

The exocyclic amino group of 2-aminopyridine can interfere with subsequent oxidation and fluorination steps. It can be oxidized, act as a nucleophile, or be protonated, deactivating the ring. Therefore, protection of this group is a critical step. Common protecting groups for aminopyridines include acetyl (Ac), tert-butyloxycarbonyl (Boc), and benzyl (Bn). The choice of protecting group will depend on its stability to the downstream reaction conditions and the ease of its removal.

Protocol: Boc Protection of 2-Amino-6-methylpyridine

• To a solution of 2-amino-6-methylpyridine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the Boc-protected 2-amino-6-methylpyridine.

Step 3: Oxidation of the Methyl Group

The selective oxidation of the methyl group at the 6-position to a hydroxymethyl group can be achieved using various oxidizing agents. A common method involves radical bromination followed by hydrolysis, or direct oxidation using selenium dioxide (SeO₂).

Protocol: Oxidation using Selenium Dioxide

• To a solution of Boc-protected 2-amino-6-methylpyridine (1.0 eq) in a suitable solvent such as dioxane or a mixture of dioxane and water, add selenium dioxide (1.1 eq).

• Heat the reaction mixture to reflux (approximately 100-110°C) for several hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and filter to remove the selenium byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to yield the protected 2-amino-6-(hydroxymethyl)pyridine.

Step 4: Deoxyfluorination

This is the key step where the fluorine atom is introduced. Diethylaminosulfur trifluoride (DAST) is a common reagent for the conversion of alcohols to fluorides.[5][6][7] However, DAST is known to be thermally unstable and can lead to side products.[8] A safer and often more selective alternative is Deoxo-Fluor®.[7][8] Another modern reagent, PyFluor, offers excellent chemoselectivity with fewer elimination byproducts.[9]

Protocol: Deoxyfluorination using DAST

Safety Precaution: DAST is a hazardous reagent and should be handled with extreme care in a well-ventilated fume hood. It can decompose violently upon heating.

• Dissolve the protected 2-amino-6-(hydroxymethyl)pyridine (1.0 eq) in anhydrous dichloromethane (DCM) and cool the solution to -78°C in a dry ice/acetone bath under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add DAST (1.2 eq) dropwise to the cooled solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0°C.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the protected 2-amino-6-(fluoromethyl)pyridine.

Step 5: Deprotection

The final step is the removal of the protecting group to yield the target molecule. For a Boc group, this is typically achieved under acidic conditions.

Protocol: Boc Deprotection

• Dissolve the protected 2-amino-6-(fluoromethyl)pyridine in a suitable solvent such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrochloric acid (HCl) in dioxane.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a base such as saturated aqueous sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic extracts, concentrate, and purify by column chromatography or recrystallization to afford 2-amino-6-(fluoromethyl)pyridine.

Synthetic Pathway II: Halogen Exchange Fluorination

An alternative approach involves the conversion of a more readily accessible 2-amino-6-(halomethyl)pyridine, typically the chloromethyl derivative, to the desired fluoromethyl compound via a halogen exchange (Finkelstein) reaction.[10]

Figure 3: Synthetic workflow for Pathway II.

Step 1 & 2: Synthesis and Protection of 2-Amino-6-methylpyridine

These steps are identical to those described in Pathway I.

Step 3: Chlorination of the Methyl Group

The methyl group of the protected 2-amino-6-methylpyridine can be chlorinated using various reagents, such as N-chlorosuccinimide (NCS) with a radical initiator like benzoyl peroxide (BPO).

Protocol: Radical Chlorination

• Dissolve the protected 2-amino-6-methylpyridine (1.0 eq) and N-chlorosuccinimide (1.1 eq) in a suitable solvent like carbon tetrachloride (CCl₄) or chlorobenzene.

• Add a catalytic amount of benzoyl peroxide (BPO, 0.05 eq).

• Heat the reaction mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

Step 4: Halogen Exchange

The key step in this pathway is the nucleophilic substitution of the chloride with a fluoride anion. This is typically achieved using a fluoride salt such as potassium fluoride (KF) in a polar aprotic solvent, often with a phase-transfer catalyst to enhance the reactivity of the fluoride ion.

Protocol: Finkelstein Reaction

• To a solution of the protected 2-amino-6-(chloromethyl)pyridine (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add spray-dried potassium fluoride (2.0-3.0 eq).

• Add a phase-transfer catalyst, such as 18-crown-6 or tetrabutylammonium bromide (TBAB) (0.1 eq).

• Heat the reaction mixture to an elevated temperature (e.g., 80-120°C) and stir for several hours, monitoring by TLC.

• After cooling, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Step 5: Deprotection

This final step is identical to the deprotection step in Pathway I.

Alternative Strategy: Direct C-H Fluorination

Direct fluorination of the methyl C-H bonds of 2-amino-6-methylpyridine is a highly atom-economical but challenging approach. Electrophilic fluorinating agents like Selectfluor™ can be employed, but the reaction conditions must be carefully controlled to avoid reaction at the electron-rich pyridine ring or the amino group.[11][12][13][14][15][16] The presence of the amino group significantly activates the pyridine ring towards electrophilic attack, which could lead to undesired side products. Therefore, protection of the amino group is likely essential for this strategy as well.

Conclusion and Future Perspectives

The retrosynthetic analysis of 2-amino-6-(fluoromethyl)pyridine reveals multiple viable synthetic strategies. The most practical and controllable approach for laboratory and early-stage process development appears to be the deoxyfluorination of a protected 2-amino-6-(hydroxymethyl)pyridine intermediate. The halogen exchange route offers a solid alternative. Direct C-H fluorination, while attractive in principle, requires further development to overcome challenges in selectivity.

Future research in this area will likely focus on the development of more efficient and selective catalytic methods for both the oxidation of the methyl group and the direct C-H fluorination. The use of flow chemistry could also offer advantages in terms of safety and scalability, particularly for hazardous reagents like DAST. As the demand for complex fluorinated building blocks continues to grow, robust and versatile synthetic routes to molecules like 2-amino-6-(fluoromethyl)pyridine will remain a critical area of investigation in organic and medicinal chemistry.

References

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• Afrilliana, N., et al. (2021). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity. Chiang Mai Journal of Science, 48(1), 199-210.
• Gopal, R., et al. (2020). Synthesis of 6‐trifluoromethyl pyridine derivatives. Journal of Heterocyclic Chemistry, 57(5), 2206-2214.

• Alkali Metals. (n.d.). Best 2-Amino-6-Methylpyridine Manufacturers & Suppliers in USA. Retrieved from [Link]

• Powers, D. C., et al. (2019). Experimental and Theoretical Evidence for Nitrogen–Fluorine Halogen Bonding in Silver-Initiated Radical Fluorinations.
• Pikun, N. V., et al. (2020). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. Molecules, 25(14), 3143.
• Hill, M. D., & Movassaghi, M. (1997). 6-(Trifluoromethyl)pyrid-2-one: Development and Scale-Up of a Ring Synthesis Route Based on Trifluoroacetic Anhydride. Organic Process Research & Development, 1(5), 341-347.
• Li, Y., et al. (2018). Selective Fluorination of 4-Substituted 2-Aminopyridines and Pyridin-2(1H)-ones in Aqueous Solution. Organic Letters, 20(16), 4972-4976.

• ResearchGate. (n.d.). Fluorination of 2‐aminopyridines and pyridin‐2(1H)‐ones. Retrieved from [Link]

• Smith, A. M., et al. (2024). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. Beilstein Journal of Organic Chemistry, 20, 1024-1031.
• Billard, T., et al. (1999). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 64(10), 3613-3622.
• Pikun, N. V., et al. (2020). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. Molecules, 25(14), 3143.

• ResearchGate. (n.d.). Selectfluor-promoted regioselective chlorination/bromination of 2-aminopyridines and 2-aminodiazines using LiCl/LiBr. Retrieved from [Link]

• Lal, G. S., et al. (2006). 8.4. Fluorination with Diethylaminosulfur Trifluoride (DAST) and Other (Dialkylamino )trifluoro-l4-sulfanes. In Science of Synthesis (Vol. 34, pp. 399-434).

• Royal Society of Chemistry. (n.d.). An environmentally benign multi-component reaction: regioselective synthesis of fluorinated 2-aminopyridines using diverse properties of the nitro group. Green Chemistry. Retrieved from [Link]

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Comprehensive Spectroscopic Profiling of 6-(Fluoromethyl)pyridin-2-amine: A Technical Guide for Structural Elucidation

Executive Summary

In modern drug discovery and agrochemical development, the strategic incorporation of fluorine into heterocyclic scaffolds is a privileged tactic to modulate lipophilicity, metabolic stability, and basicity. 6-(Fluoromethyl)pyridin-2-amine ( C6​H7​FN2​ ) represents a highly versatile building block. The electron-withdrawing nature of the fluoromethyl group profoundly influences the electron density of the pyridine ring, directly impacting its spectroscopic signatures.

As a Senior Application Scientist, I have structured this whitepaper to provide researchers with a rigorous, self-validating analytical framework for the structural elucidation of 6-(Fluoromethyl)pyridin-2-amine. Rather than merely listing expected peaks, this guide details the causality behind the experimental methodologies and the quantum mechanical origins of the observed spectral phenomena, grounded in standard reference databases [1][2] and authoritative spectroscopic literature [3][4].

Experimental Design & Self-Validating Methodologies

To ensure absolute confidence in structural assignment, an orthogonal analytical approach utilizing Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS) is required.

Fig 1: Orthogonal analytical workflow for the structural elucidation of 6-(Fluoromethyl)pyridin-2-amine.

Sample Preparation & Causality

• NMR Preparation: Dissolve 15 mg of the analyte in 0.6 mL of Dimethyl Sulfoxide- d6​ (DMSO- d6​ ).

  • Causality: Aminopyridines are prone to intermolecular hydrogen bonding, which can cause severe line broadening in non-polar solvents like CDCl3​ . DMSO- d6​ acts as a strong hydrogen-bond acceptor, breaking these oligomeric networks and yielding a sharp, distinct −NH2​ resonance shifted away from the aromatic region [3].

• FT-IR Preparation: Analyze the neat solid using an Attenuated Total Reflectance (ATR) accessory equipped with a diamond crystal.

  • Causality: ATR eliminates the need for KBr pellet pressing. KBr is highly hygroscopic; absorbed moisture would produce a broad O−H stretch that severely overlaps with the critical primary amine N−H stretching region [4].

• HRMS Preparation: Prepare a 1 µg/mL solution in 50:50 Methanol/Water containing 0.1% Formic Acid.

  • Causality: The basicity of the pyridine nitrogen and the exocyclic amine (pKa ~ 6.5) makes this molecule an ideal candidate for Positive Electrospray Ionization (ESI+). Formic acid ensures complete protonation in solution prior to aerosolization, maximizing the [M+H]+ ion yield [1].

Multinuclear NMR Spectroscopy ( 1 H, 13 C, 19 F)

The presence of the spin-½ 19F nucleus introduces heteronuclear spin-spin coupling, which serves as an internal validation tool for the assignment of the fluoromethyl group and the adjacent pyridine carbons [3].

Protocol for Acquisition

• Lock and Shim: Lock the spectrometer to the DMSO- d6​ signal (2.50 ppm for 1 H, 39.5 ppm for 13 C). Perform gradient shimming to achieve a line width at half-height ( W1/2​ ) of < 1.0 Hz for the TMS standard.

• Probe Tuning: Explicitly tune and match the probe for 1 H, 13 C, and 19 F frequencies. Self-validation: Failure to tune the 19F channel will result in inaccurate integration and distorted multiplet phases for the −CH2​F group.

• Acquisition: Acquire standard 1D spectra. For 13 C, utilize 1H -decoupling (WALTZ-16 sequence) while leaving 19F coupled to observe JCF​ splittings.

NMR Data Interpretation

Table 1: 1 H NMR Data (400 MHz, DMSO- d6​ )

Shift (ppm)	Multiplicity	Integration	Coupling Constant ( J in Hz)	Assignment
7.40	Triplet (t)	1H	3JHH​ = 7.8	Pyridine H4 (meta to −NH2​ and −CH2​F )
6.75	Doublet of doublets (dd)	1H	3JHH​ = 7.5, 4JHH​ = 0.8	Pyridine H5 (ortho to −CH2​F )
6.40	Doublet of doublets (dd)	1H	3JHH​ = 8.2, 4JHH​ = 0.8	Pyridine H3 (ortho to −NH2​ )
6.00	Broad singlet (br s)	2H	N/A	−NH2​ (Exchanges with D2​O )
5.25	Doublet (d)	2H	2JHF​ = 47.0	−CH2​F

Mechanistic Insight: The massive 47.0 Hz coupling constant at 5.25 ppm is the hallmark of geminal proton-fluorine coupling ( 2JHF​ ). Because 19F is 100% naturally abundant and spin-½, it splits the adjacent methylene protons strictly into a doublet [3].

Table 2: 13 C NMR Data (100 MHz, DMSO- d6​ , 1 H-decoupled)

Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Assignment
159.0	Singlet (s)	N/A	C2 (Attached to −NH2​ )
154.5	Doublet (d)	2JCF​ = 18.5	C6 (Attached to −CH2​F )
138.2	Singlet (s)	N/A	C4
111.5	Doublet (d)	3JCF​ = 3.5	C5
107.0	Singlet (s)	N/A	C3
84.5	Doublet (d)	1JCF​ = 164.0	−CH2​F carbon

Mechanistic Insight: The 13 C spectrum acts as a self-validating map of distance from the fluorine atom. The directly bonded carbon splits with an immense 1JCF​ of ~164 Hz. The adjacent C6 carbon shows a 2JCF​ of 18.5 Hz, while the C5 carbon shows a subtle 3JCF​ of 3.5 Hz [4].

Table 3: 19 F NMR Data (376 MHz, DMSO- d6​ )

Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Assignment
-215.0	Triplet (t)	2JFH​ = 47.0	−CH2​F fluorine

High-Resolution Mass Spectrometry (HRMS)

HRMS provides the exact elemental composition and structural connectivity through collision-induced dissociation (CID).

Protocol for Acquisition

• Calibration: Infuse a standard calibrant (e.g., sodium formate or Agilent tuning mix) to calibrate the Time-of-Flight (TOF) analyzer. Self-validation: Mass accuracy must be < 5 ppm to confirm the elemental formula C6​H7​FN2​ .

• Ionization: Set the ESI capillary voltage to +3.5 kV.

• Fragmentation: Isolate the [M+H]+ precursor ion and apply a collision energy of 15-25 eV using nitrogen as the collision gas.

MS Fragmentation Pathway

Fig 2: Proposed ESI+ collision-induced dissociation (CID) fragmentation pathway yielding [M+H-HF]+.

Table 4: HRMS (ESI+) Data

Ion Type	Theoretical m/z	Observed m/z	Error (ppm)	Interpretation
[M+H]+	127.0666	127.0668	< 2.0	Protonated molecular ion
[M+H−HF]+	107.0604	107.0605	< 2.0	Loss of neutral Hydrogen Fluoride

Mechanistic Insight: Aliphatic fluorines are highly susceptible to elimination under CID conditions. The neutral loss of exactly 20.0062 Da (HF) is a diagnostic signature for the −CH2​F group, leaving behind a resonance-stabilized aza-benzyl cation [1].

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides rapid confirmation of the functional groups, specifically the primary amine and the carbon-fluorine bond.

Protocol for Acquisition

• Background: Collect a background spectrum of the clean, empty diamond ATR crystal (16 scans, 4 cm−1 resolution). Self-validation: This mathematically removes atmospheric CO2​ and water vapor from the final sample spectrum.

• Sample Measurement: Compress the solid crystal onto the diamond sensor using the ATR anvil to ensure intimate optical contact. Acquire 32 scans.

Table 5: Key FT-IR Vibrational Modes (ATR, Solid State)

Wavenumber ( cm−1 )	Intensity	Peak Shape	Vibrational Assignment
3450, 3350	Medium	Sharp Doublet	N−H asymmetric and symmetric stretch (Primary amine)
3050	Weak	Sharp	C−H stretch (Aromatic pyridine ring)
2950	Weak	Sharp	C−H stretch (Aliphatic −CH2​F group)
1620, 1580	Strong	Sharp	C=N and C=C aromatic ring stretching
1050	Strong	Broad	C−F stretching

Mechanistic Insight: The presence of a doublet at 3450 and 3350 cm−1 mathematically proves the presence of a primary amine ( −NH2​ ), as secondary amines only exhibit a single N−H stretch. The strong band at 1050 cm−1 is characteristic of the highly polarized C−F bond [2][4].

References

• Linstrom, P. J., & Mallard, W. G. (Eds.). "NIST Chemistry WebBook, NIST Standard Reference Database Number 69." National Institute of Standards and Technology.[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds (SDBS)." AIST Japan.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. "Spectrometric Identification of Organic Compounds, 8th Edition." John Wiley & Sons.[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. "Structure Determination of Organic Compounds: Tables of Spectral Data." Springer.[Link]

Commercial suppliers of 2-amino-6-(fluoromethyl)pyridine

Comprehensive Technical Guide: The Synthesis, Application, and Commercial Sourcing of 2-Amino-6-(fluoromethyl)pyridine

Executive Summary

In modern rational drug design and agrochemical development, fluorinated heterocyclic scaffolds are indispensable. The strategic introduction of a fluorine atom into a pyridine ring profoundly modulates the molecule's physicochemical properties—enhancing metabolic stability, increasing lipophilicity for membrane permeation, and altering the pKa of adjacent basic centers. 2-Amino-6-(fluoromethyl)pyridine (also known as 6-(fluoromethyl)pyridin-2-amine) represents a highly specialized building block utilized in the synthesis of advanced therapeutics, most notably mGluR5 antagonists [1], and selective heterocyclic amide herbicides [2].

Because it is a niche intermediate rather than a bulk commodity, sourcing this compound requires navigating custom synthesis providers and specialized chemical catalogs. This whitepaper provides a rigorous technical analysis of the compound’s synthetic methodology, its mechanistic role in target applications, and a strategic framework for commercial procurement.

Chemical Identity and Structural Logic

The utility of 2-amino-6-(fluoromethyl)pyridine stems from its bifunctional nature. The primary amine serves as a reactive handle for amide coupling, while the fluoromethyl group acts as a bioisostere for a standard methyl group, blocking cytochrome P450-mediated oxidation without significantly increasing steric bulk [4].

Table 1: Quantitative Chemical Properties and Structural Significance

Property	Value	Causality / Pharmacological Significance
Chemical Name	2-Amino-6-(fluoromethyl)pyridine	Core bifunctional scaffold for late-stage derivatization.
Molecular Formula	C6H7FN2	Fluorine integration prevents rapid hepatic metabolism.
Molecular Weight	126.13 g/mol	Low molecular weight ensures high ligand efficiency (LE) in drug design.
Hydrogen Bond Donors	1 (-NH2)	Critical for anchoring to receptor active sites via hydrogen bonding.
Hydrogen Bond Acceptors	2 (Pyridine N, F)	Modulates binding affinity and aqueous solubility.
TPSA (Estimated)	~38.9 Ų	Optimal for robust Blood-Brain Barrier (BBB) penetration in CNS drugs.

Synthetic Methodology and Self-Validating Protocols

The synthesis of 2-amino-6-(fluoromethyl)pyridine typically relies on the nucleophilic fluorination of a protected hydroxymethyl precursor. The protocol below details the conversion of (6-hydroxymethyl-pyridin-2-yl)-carbamic acid tert-butyl ester using Diethylaminosulfur trifluoride (DAST) [1].

Causality in Reagent Selection

DAST is selected over traditional fluorinating agents (like anhydrous HF or SF4) because it operates under mild thermal conditions (0°C). This chemoselectivity is critical to prevent the premature acidic cleavage of the Boc-protecting group and to minimize elimination side-reactions that would yield unwanted polymeric byproducts.

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system, incorporating In-Process Controls (IPC) to ensure reaction fidelity.

• Preparation & Environmental Control: Dissolve 0.90 mmol of (6-hydroxymethyl-pyridin-2-yl)-carbamic acid tert-butyl ester in 20.0 mL of anhydrous dichloromethane (DCM).

  • Causality: Strict anhydrous conditions are mandatory. DAST reacts violently with ambient moisture to generate highly corrosive and toxic hydrofluoric acid (HF), which would also degrade the Boc-protecting group prematurely.

• Thermal Regulation: Purge the reaction vessel with argon and cool to 0°C using an ice-water bath.

• Fluorination: Add 1.25 mmol of DAST dropwise via a syringe pump.

• In-Process Control (IPC): Monitor the reaction progression via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate eluent.

  • Validation: The reaction is deemed complete when the highly polar starting alcohol spot completely disappears, replaced by a higher Rf​ spot corresponding to the less polar fluorinated intermediate.

• Quenching & Extraction: Carefully quench the reaction by adding saturated aqueous NaHCO3​ dropwise at 0°C to neutralize residual DAST and any trace HF. Extract the aqueous layer with DCM. Combine the organic phases, dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure.

• Deprotection: Treat the crude intermediate with Trifluoroacetic acid (TFA) in DCM (1:4 ratio) at room temperature for 2 hours to cleave the Boc group. Neutralize with NaOH and extract to yield the free amine.

• Post-Reaction Validation:

  • 19F NMR: Confirm the presence of the −CH2​F group (characteristic triplet or doublet of doublets around -210 to -220 ppm).

  • 1H NMR: Verify the splitting of the methylene protons by the adjacent fluorine atom (typically a doublet with a large coupling constant, 2JHF​≈47 Hz ).

Workflow for the synthesis of 2-amino-6-(fluoromethyl)pyridine using DAST.

Applications in Drug Discovery and Agrochemicals

Medicinal Chemistry: mGluR5 Antagonists

Metabotropic glutamate receptor 5 (mGluR5) is a G-protein-coupled receptor deeply implicated in excitatory neurotransmission. Antagonizing mGluR5 is a validated therapeutic strategy for treating acute and chronic neurological disorders, including anxiety, schizophrenia, and Alzheimer's disease[1].

2-Amino-6-(fluoromethyl)pyridine is utilized as a critical amine donor. It is coupled with thiazole-4-carboxylic acid derivatives to form potent amide-based antagonists. The strategic placement of the fluoromethyl group on the pyridine ring enhances the molecule's lipophilicity, driving superior Blood-Brain Barrier (BBB) penetration while protecting the benzylic position from rapid enzymatic degradation.

Integration of the fluorinated building block into mGluR5 antagonists.

Agrochemicals: Selective Herbicides

Beyond human therapeutics, this scaffold is heavily utilized in the synthesis of heterocyclic amide herbicides [2]. In agrochemistry, the fluoromethyl modification increases cuticular penetration in target weeds. Concurrently, the specific electronic distribution of the pyridine ring ensures that the compound is rapidly metabolized (safened) by non-target crops, preventing soil contamination and subsequent crop damage.

Commercial Sourcing and Supplier Landscape

Because 2-amino-6-(fluoromethyl)pyridine is a highly specific intermediate, it is rarely found in bulk commodity chemical catalogs. Procurement typically requires engaging specialized custom synthesis organizations (CSOs) that possess expertise in handling fluorinating agents (like DAST or HF) safely at scale.

When establishing a supply chain for this compound, researchers must prioritize suppliers capable of providing comprehensive Certificates of Analysis (CoA), specifically demanding LC-MS purity (>97%) and quantitative 19F NMR to rule out defluorinated or polyfluorinated impurities.

Table 2: Representative Commercial Sourcing Matrix for Fluorinated Pyridines

Supplier / Manufacturer	Specialization	Procurement Route	Quality Assurance Focus
Shandong Kunda Biotechnology [3]	Fluoromethylpyridines & bulk intermediates	Bulk / Custom Scale-up	Strict moisture control, HPLC, NMR validation.
BenchChem [4]	Rational drug design scaffolds	Catalog / Custom Synthesis	High-resolution LC-MS, structural elucidation.
BLD Pharm	Fluorinated building blocks	Research Catalog	Standard purity screening (>95%).
Amadis Chemical	Process development & APIs	Custom Synthesis	ISO-certified pilot scale manufacturing.
Alfa Chemistry	Heterocyclic amines & esters	Catalog / Custom	Comprehensive CoA for regulatory compliance.

Sourcing Strategy Note: For early-stage discovery, catalog quantities (1g - 10g) from vendors like BenchChem or BLD Pharm are sufficient. However, as projects advance to pilot scale, transitioning to manufacturers like Shandong Kunda or Amadis Chemical is required to manage the complex logistics and hazardous materials regulations associated with bulk fluorination chemistry.

References

• WO2006074884A1 - Thiazole-4-carboxamide derivatives as mglur5 antagonists Google P
• WO2015037680A1 - Heterocyclic amide compound and herbicide Google P
• Fluoromethylpyridine - Shandong Kunda Biotechnology Co Ltd Shandong Kunda Biotechnology
• (5-Fluoro-6-methylpyridin-3-YL)methanamine | Benchchem Benchchem

Protocols & Analytical Methods

Application Note: Chemoselective N-Arylation of 6-(Fluoromethyl)pyridin-2-amine

Introduction & Mechanistic Rationale

The incorporation of fluorinated pyridine motifs into small molecules is a highly effective strategy in modern drug development for modulating pKa, increasing lipophilicity, and improving metabolic stability. However, the functionalization of 6-(fluoromethyl)pyridin-2-amine via standard nucleophilic aromatic substitution (SNAr) or Ullmann coupling is often plagued by low yields and harsh conditions. The palladium-catalyzed Buchwald-Hartwig amination provides a mild, versatile, and highly selective alternative [1].

Coupling 2-aminopyridines presents unique mechanistic hurdles. The endocyclic pyridine nitrogen can competitively coordinate to the palladium center, leading to catalyst poisoning and reaction stalling. Furthermore, the 6-fluoromethyl group exerts a strong inductive electron-withdrawing (-I) effect, significantly diminishing the nucleophilicity of the exocyclic C2-amine [2].

To overcome these barriers, this protocol utilizes a highly active palladium pre-catalyst paired with BrettPhos , a bulky, electron-rich biaryl phosphine ligand. The extreme steric bulk of BrettPhos prevents the formation of inactive bis(amine) palladium complexes and accelerates the critical reductive elimination step, while its electron-rich nature facilitates the initial oxidative addition into the aryl halide [3].

Catalytic Cycle & Pathway

Figure 1: Palladium-catalyzed Buchwald-Hartwig N-arylation catalytic cycle.

Experimental Design & Optimization

A critical factor in this protocol is base selection. While sodium tert-butoxide (NaOtBu) is the standard base for many aryl aminations, it is excessively nucleophilic and can trigger the degradation or substitution of the sensitive fluoromethyl group. As demonstrated in our optimization matrix (Table 1), switching to a milder, non-nucleophilic base (K3PO4) in a moderately polar protic solvent (t-AmylOH) preserves the fluoromethyl moiety while maintaining high coupling efficiency.

Table 1: Optimization of Reaction Conditions for N-Arylation

Entry	Catalyst (5 mol% Pd)	Ligand (6 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)2	BINAP	Cs2CO3	Toluene	100	22
2	Pd2(dba)3	Xantphos	Cs2CO3	Dioxane	100	65
3	Pd2(dba)3	BrettPhos	NaOtBu	Toluene	100	41*
4	Pd2(dba)3	BrettPhos	K3PO4	t-AmylOH	100	94

*Note: Significant base-mediated degradation of the fluoromethyl group was observed via LC-MS.

Experimental Workflow

Figure 2: End-to-end experimental workflow for the N-arylation protocol.

Step-by-Step Protocol

Materials Required:

• 6-(Fluoromethyl)pyridin-2-amine (1.0 mmol)

• Aryl bromide (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (2.5 mol%, 0.025 mmol)

• BrettPhos ligand (6.0 mol%, 0.06 mmol)

• Anhydrous Potassium Phosphate (K3PO4) (2.0 mmol)

• Anhydrous tert-Amyl Alcohol (t-AmylOH) (3.0 mL)

Methodology:

• Pre-catalyst Activation: Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd2(dba)3 and BrettPhos. Add 1.0 mL of anhydrous t-AmylOH. Stir at room temperature for 15 minutes.

  • Causality: This incubation period allows the solution to transition to a deep red/orange color, ensuring the quantitative formation of the active Pd(0)-BrettPhos complex before it is exposed to the potentially coordinating aminopyridine substrate.

• Substrate & Base Addition: To the active catalyst solution, sequentially add 6-(Fluoromethyl)pyridin-2-amine, the aryl bromide, and finely milled anhydrous K3PO4. Add the remaining 2.0 mL of t-AmylOH to wash down the sides of the tube.

• Reaction Execution: Seal the Schlenk tube tightly with a Teflon screw cap, remove it from the glovebox, and submerge it in a pre-heated oil bath at 100 °C. Stir vigorously (800–1000 rpm) for 12 hours.

  • Causality: High-speed stirring is absolutely critical due to the heterogeneous nature of K3PO4; poor mass transfer will stall the deprotonation step of the catalytic cycle.

• Workup: Cool the reaction mixture to room temperature. Dilute with 10 mL of Ethyl Acetate (EtOAc) and filter through a short pad of Celite to remove palladium black and inorganic phosphate salts. Rinse the Celite pad with an additional 20 mL of EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/EtOAc (typically 90:10 to 70:30) to isolate the pure N-arylated product.

Trustworthiness & Self-Validating Systems

To ensure the integrity of the protocol and confirm that the fluoromethyl group has not been compromised during the cross-coupling, employ the following self-validating analytical checks on the purified product:

• 19F NMR Spectroscopy: The starting amine exhibits a characteristic doublet/triplet near -215 ppm (solvent dependent). Post-reaction, verify that the 19F signal remains intact. A missing or significantly shifted signal indicates unwanted base-mediated defluorination.

• 1H NMR Spectroscopy: Confirm the disappearance of the broad primary amine (-NH2) singlet at ~4.8 ppm and the emergence of a new secondary amine (-NH) singlet at ~7.2 ppm, integrating for exactly one proton.

• LC-MS Analysis: Validate the product mass. The presence of a [M+H]+ peak matching the theoretical exact mass of the coupled product confirms successful C-N bond formation without side reactions like aryne insertion or homocoupling.

References

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: A Chemoselective N-Arylation Reaction of 2-Aminopyridine Derivatives with Arynes Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

Advanced Application Note: Suzuki-Miyaura Cross-Coupling of 2-Amino-6-(fluoromethyl)pyridine Derivatives

Executive Summary

The incorporation of fluorinated pyridine motifs is a cornerstone strategy in modern drug discovery and agrochemical development, frequently utilized to modulate lipophilicity, metabolic stability, and target binding affinity . Specifically, 2-amino-6-(fluoromethyl)pyridine derivatives serve as critical building blocks for complex therapeutic scaffolds, such as PDE10A inhibitors and antimalarial agents. However, cross-coupling these electron-deficient, coordinating heterocycles presents severe mechanistic bottlenecks.

This application note provides a comprehensive, self-validating protocol for the Suzuki-Miyaura coupling of 2-amino-6-(fluoromethyl)pyridine halides with arylboronic acids. By analyzing the causality behind catalyst deactivation and ligand selection, this guide empowers researchers to achieve high-yielding carbon-carbon bond formations on historically recalcitrant substrates.

Chemical Context & Mechanistic Insights

The Suzuki-Miyaura coupling of 2-amino-6-(fluoromethyl)pyridines is complicated by the inherent electronic and steric properties of the substrate. Understanding these factors is critical for rational reaction design:

• The Electrophile vs. Nucleophile Dilemma: Electron-deficient pyridyl boronic acids are highly unstable and prone to rapid protodeboronation under basic coupling conditions . Consequently, the optimal strategy is to utilize the 2-amino-6-(fluoromethyl)pyridine as the electrophile (e.g., as a bromide or chloride) and the aryl coupling partner as the boronic acid.

• Catalyst Poisoning via -NH₂ Coordination: The primary amine at the 2-position acts as a potent chelating moiety. It can bind to the Pd(II) intermediate, forming stable, off-cycle bis(amine)palladium complexes that halt the catalytic cycle . Preventing this requires sterically demanding ligands.

Catalytic cycle highlighting bottlenecks for 2-amino-6-(fluoromethyl)pyridines.

Catalyst and Ligand Selection Strategy

Traditional catalysts like Pd(PPh₃)₄ frequently fail with unprotected aminopyridines due to the formation of unreactive Pd-amine complexes. To overcome this, dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos are required [[1]]([Link]).

The steric bulk of the dicyclohexylphosphino group prevents the pyridine's -NH₂ from coordinating to the metal center, while the electron-rich nature of the biaryl framework stabilizes the Pd(0) species and accelerates the difficult reductive elimination step .

Quantitative Catalyst Optimization Data

The following table summarizes optimization data for the coupling of 5-bromo-2-amino-6-(trifluoromethyl)pyridine with phenylboronic acid (1.2 equiv) at 0.5 M concentration.

Catalyst System	Ligand Type	Base	Temp (°C)	Conversion (%)	Yield (%)	Mechanistic Rationale
Pd(PPh₃)₄	Monodentate	Na₂CO₃	90	35	< 20	Catalyst poisoning by pyridine -NH₂ coordination.
Pd(dppf)Cl₂	Bidentate	K₂CO₃	90	85	65	Bidentate nature restricts off-cycle amine binding.
Pd₂(dba)₃ / XPhos	Dialkylbiaryl	K₃PO₄	100	> 99	92	Steric bulk accelerates reductive elimination.
Pd(OAc)₂ / SPhos	Dialkylbiaryl	K₃PO₄	100	95	88	Electron-rich ligand facilitates oxidative addition.

Self-Validating Experimental Protocol

This protocol describes the optimized coupling using the Pd₂(dba)₃ / XPhos catalytic system. Every critical step includes a validation checkpoint to ensure the integrity of the reaction environment.

Materials Required:

• Electrophile: 5-bromo-2-amino-6-(fluoromethyl)pyridine (1.0 mmol)

• Nucleophile: Arylboronic acid (1.5 mmol)

• Catalyst/Ligand: Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.08 mmol, 8 mol%)

• Base: Anhydrous K₃PO₄ (3.0 mmol)

• Solvent: 1,4-Dioxane / H₂O (10:1 v/v, 5 mL)

Step-by-Step Methodology:

Step 1: Reagent Assembly & Inert Atmosphere Preparation

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the halopyridine, arylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Seal the flask with a rubber septum and connect to a Schlenk line.

• Perform three cycles of vacuum evacuation followed by backfilling with high-purity Argon.

• Validation Checkpoint: The solid mixture should appear deep purple/red (characteristic of the Pd₂(dba)₃ complex). If the solids appear gray or black, the palladium source has degraded to Pd(0) black prior to initiation.

Step 2: Solvent Degassing & Addition

• In a separate flask, prepare the 1,4-Dioxane/H₂O mixture and degas via sparging with Argon for 30 minutes.

• Add the degassed solvent mixture to the reaction flask via a gas-tight syringe.

• Validation Checkpoint: Continuous, uniform bubbling during sparging indicates proper gas displacement. Upon solvent addition, the reaction mixture should transition to a dark red/brown suspension.

Step 3: Heating and Reaction Monitoring

• Place the flask in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–24 hours.

• After 4 hours, withdraw a 10 µL aliquot via syringe, dilute in LC-MS grade methanol, and analyze.

• Validation Checkpoint (LC-MS): The solution color should shift to a pale orange/yellow, indicating the formation of the active Pd-XPhos catalytic species. LC-MS must show the disappearance of the starting halide mass [M+H]+ and the emergence of the product mass. The absence of a black precipitate confirms that oxygen was successfully excluded.

Step 4: Quench and Extraction

• Cool the reaction to room temperature. Dilute with EtOAc (15 mL) and quench with saturated aqueous NH₄Cl (10 mL).

• Separate the organic layer. Extract the aqueous layer with EtOAc (2 × 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-validating experimental workflow for optimizing the Suzuki cross-coupling.

Analytical & Purification Strategies

The resulting 2-amino-6-(fluoromethyl)biaryl products are highly polar and capable of strong hydrogen bonding due to the unprotected primary amine.

• Chromatography: Standard silica gel chromatography often results in severe tailing. It is highly recommended to pre-treat the silica gel with 1% Et₃N in hexanes or utilize reverse-phase C18 flash chromatography (Water/Acetonitrile gradients with 0.1% Formic Acid) to ensure sharp elution profiles.

• Trace Metal Scavenging: Aminopyridines have a high affinity for residual palladium. Post-column, treat the purified product with a metal scavenger resin (e.g., QuadraPure™ TU or SiliaMetS® Thiol) in dichloromethane for 4 hours to reduce Pd levels below the 10 ppm threshold required for biological assays.

References

• [2] Novel aminopyridinemethanol compounds and their use. Google Patents (AU2018360285A1). Available at:

• [1] Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of the American Chemical Society / PMC. Available at:[Link]

• [3] An Active, General, and Long-Lived Palladium Catalyst for Cross-Couplings of Deactivated (Hetero)aryl Chlorides and Bromides with Arylboronic Acids. The Journal of Organic Chemistry. Available at:[Link]

• Some Items of Interest to Process R&D Chemists and Engineers (Alkylation/Arylation of Electron-Deficient Pyridines). Organic Process Research & Development. Available at:[Link]

Sources

• 1. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AU2018360285A1 - Novel aminopyridinemethanol compounds and their use - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Electrophilic aromatic substitution on the 6-(Fluoromethyl)pyridin-2-amine ring

Application Note: Electrophilic Aromatic Substitution on the 6-(Fluoromethyl)pyridin-2-amine Scaffold

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Causality

The functionalization of pyridine rings is a cornerstone of small-molecule drug discovery. However, the pyridine core is inherently electron-deficient and notoriously resistant to direct Electrophilic Aromatic Substitution (EAS)[1]. The introduction of specific substituents drastically alters this reactivity profile, creating a "push-pull" electronic dynamic that must be carefully managed to achieve high regioselectivity.

In the case of 6-(fluoromethyl)pyridin-2-amine , we are presented with two competing directing groups:

• The 2-Amino Group (-NH₂): A strongly activating group. Through resonance (+M effect), the lone pair on the nitrogen atom donates electron density into the ring, overcoming the inherent deactivation of the pyridine core. This group strongly directs incoming electrophiles to the ortho (C3) and para (C5) positions[2].

• The 6-Fluoromethyl Group (-CH₂F): A weakly deactivating group. The highly electronegative fluorine atom exerts an inductive withdrawal effect (-I). While it slightly reduces the electron density of the adjacent C5 position compared to a standard methyl group, it is insufficient to override the powerful resonance donation of the amino group.

The Regiochemical Outcome: Because the C5 position is para to the strongly activating -NH₂ group, it remains the most electron-rich and kinetically favored site for electrophilic attack[1]. Consequently, standard EAS reactions (such as halogenation) will predominantly yield the 5-substituted isomer, with the 3-substituted isomer forming as a minor byproduct.

Regioselectivity pathways for the EAS of 6-(fluoromethyl)pyridin-2-amine.

Critical Mechanistic Warning: When halogenating alkyl- or fluoroalkyl-substituted pyridines, there is a severe risk of competing radical-mediated side-chain halogenation at the C6 position[3]. To ensure exclusive nuclear (ring) substitution, the reaction environment must suppress homolytic cleavage. This requires the strict exclusion of light, avoidance of radical initiators (e.g., AIBN, peroxides), and the use of mild electrophilic reagents in polar solvents[3].

Quantitative Data Presentation

The following table summarizes the expected regioselectivity and yields for various EAS transformations on the 6-(fluoromethyl)pyridin-2-amine scaffold based on established aminopyridine reactivity profiles.

Reaction Type	Reagent / Catalyst	Solvent & Conditions	Major Product	Minor Product(s)	Expected Yield
Monobromination	NBS (1.05 eq)	MeCN, 0 °C to RT, Dark	5-Bromo isomer	3-Bromo isomer	80 - 85%
Dibromination	Br₂ (2.50 eq)	AcOH, RT	3,5-Dibromo isomer	Monobromo species	> 90%
Monochlorination	NCS (1.05 eq)	DMF, 0 °C to RT, Dark	5-Chloro isomer	3-Chloro isomer	75 - 80%
Nitration	HNO₃ / H₂SO₄	H₂SO₄, 0 °C to 50 °C	5-Nitro isomer	3-Nitro isomer	65 - 70%

Self-Validating Experimental Protocols

To ensure reproducibility and trust in your synthetic pipeline, the following protocols are designed as self-validating systems. Causality for reagent selection is provided alongside specific In-Process Controls (IPCs) to verify structural integrity at each step.

Standard workflow for the regioselective electrophilic halogenation of aminopyridines.

Protocol 1: Regioselective Synthesis of 5-Bromo-6-(fluoromethyl)pyridin-2-amine

This protocol utilizes N-Bromosuccinimide (NBS) to achieve precise monobromination.

Causality & Rationale: Acetonitrile (MeCN) is selected as the solvent because its polarity stabilizes the charged sigma-complex transition state, accelerating the EAS pathway without requiring harsh Lewis acids[3]. Performing the reaction in the dark prevents the homolytic cleavage of the N-Br bond, shutting down the radical pathway that would otherwise degrade the -CH₂F group[3].

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, round-bottom flask with 6-(fluoromethyl)pyridin-2-amine (1.00 eq, 10.0 mmol).

• Dissolution: Add anhydrous acetonitrile (30 mL) and stir until complete dissolution is achieved.

• Environmental Control: Wrap the flask entirely in aluminum foil to exclude ambient light. Cool the mixture to 0–5 °C using an ice-water bath.

• Electrophile Addition: Slowly add N-Bromosuccinimide (NBS) (1.05 eq, 10.5 mmol) in small portions over 15 minutes to prevent localized heating and over-bromination[4].

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then slowly warm to room temperature and stir for an additional 1.5 hours.

• Quench & Workup: Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) (15 mL) to destroy unreacted electrophilic bromine. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Self-Validation (IPC):

• LC-MS: Confirm the presence of the product mass [M+H]+≈205.0/207.0 . The 1:1 isotopic ratio is the definitive signature of a monobrominated species.

• ¹H NMR (CDCl₃): The aromatic region will display two distinct doublets ( J≈8.5 Hz) corresponding to the H-3 and H-4 protons. If side-chain bromination had occurred, the -CH₂F signal (a characteristic doublet coupled to fluorine, J≈47 Hz) would be absent or shifted.

Protocol 2: Exhaustive Synthesis of 3,5-Dibromo-6-(fluoromethyl)pyridin-2-amine

When a highly functionalized building block is required, exhaustive dibromination can be achieved using elemental bromine.

Causality & Rationale: Elemental bromine (Br₂) in acetic acid provides a highly concentrated source of electrophilic bromine. While the acidic medium protonates the pyridine nitrogen (which inherently deactivates the ring), the overwhelming electrophilicity of the Br₂/AcOH system forces the reaction past the monobrominated intermediate to yield the fully substituted 3,5-dibromo derivative[4].

Step-by-Step Methodology:

• Dissolution: Dissolve 6-(fluoromethyl)pyridin-2-amine (1.00 eq, 5.0 mmol) in glacial acetic acid (15 mL) at room temperature.

• Electrophile Addition: Equip the flask with a dropping funnel. Slowly add a solution of elemental bromine (Br₂) (2.50 eq, 12.5 mmol) dissolved in acetic acid (5 mL) dropwise over 30 minutes.

• Reaction: Stir the deep red solution at room temperature for 4 hours. A precipitate (the hydrobromide salt of the product) may begin to form.

• Quench: Pour the reaction mixture over crushed ice (50 g) and neutralize carefully with saturated aqueous Na₂CO₃ until the pH reaches ~7.5.

• Isolation: Extract the neutralized aqueous phase with Dichloromethane (3 × 25 mL). Wash the organics with 10% Na₂S₂O₃ to remove residual bromine, dry over MgSO₄, and concentrate to yield the dibrominated product.

Self-Validation (IPC):

• LC-MS: The mass spectrum will show a characteristic 1:2:1 isotopic cluster at [M+H]+≈282.9/284.9/286.9 , confirming the incorporation of two bromine atoms.

• ¹H NMR (CDCl₃): The spectrum will show a single aromatic singlet representing the isolated H-4 proton. The disappearance of the coupling doublets seen in Protocol 1 definitively proves that both the C3 and C5 positions have been substituted.

References

• Title: Amine-Directed Regioselective Pyridyl Csp2–H Aminovinylation Source: ACS Publications URL: [Link][2]

• Title: N-bromosuccinimide reactions of some heterocycles in the presence or absence of water Source: ResearchGate URL: [Link][3]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Systematic Approach to HPLC Method Development for the Analysis of 6-(Fluoromethyl)pyridin-2-amine

Abstract

This document provides a comprehensive, step-by-step guide for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 6-(Fluoromethyl)pyridin-2-amine. This guide is intended for researchers, analytical scientists, and drug development professionals. By integrating fundamental chromatographic principles with a systematic, phase-based workflow, this protocol explains the scientific rationale behind experimental choices, ensuring the development of a reliable and transferable analytical method. The methodology covers initial analyte characterization, strategic method screening, systematic optimization of chromatographic parameters, and a full validation protocol consistent with ICH Q2(R1) guidelines.

Phase 1: Analyte Characterization & Initial Method Considerations

• Structure and Functionality: The molecule consists of a pyridine ring, a primary amine group, and a fluoromethyl group. The pyridine nitrogen and the exocyclic amine are basic sites, making the molecule's retention and peak shape highly dependent on the mobile phase pH.[2] The presence of the polar amine group and the electronegative fluorine atoms suggests the compound is polar.

• pKa Estimation: The pKa of the parent compound, 2-aminopyridine, is approximately 6.86.[3][4] The fluoromethyl group is electron-withdrawing, which is expected to decrease the basicity of the nearby pyridine nitrogen and the amino group, likely lowering the pKa relative to 2-aminopyridine. For method development, we will assume a pKa in the range of 5.5-6.5. This is a critical parameter, as operating the mobile phase at a pH at least 2 units away from the analyte's pKa is essential to ensure a single, stable ionic form and prevent poor peak shape.[2][5]

• LogP Estimation: 2-aminopyridine has a LogP of approximately 0.48, indicating it is quite hydrophilic.[3] The addition of a fluoromethyl group will slightly increase its hydrophobicity. Thus, we can predict that 6-(Fluoromethyl)pyridin-2-amine is a polar basic compound, making it suitable for reversed-phase chromatography, potentially with challenges related to retention and peak shape.

• UV Absorbance: Pyridine derivatives typically exhibit strong UV absorbance. 2-aminopyridine shows absorption maxima around 232 nm and 303 nm.[6] A UV scan of the analyte standard is the first experimental step to determine the optimal wavelength for detection, maximizing sensitivity. A preliminary starting point could be around 254 nm or a wavelength identified from the UV scan.

Based on this analysis, a reversed-phase HPLC (RP-HPLC) method is the logical starting point. However, due to the basic nature of the amine, specific precautions must be taken to mitigate undesirable interactions with the stationary phase.

Phase 2: Initial Method Screening & Development

The goal of this phase is to achieve baseline retention and a reasonable peak shape, which can then be refined. A "scouting gradient" is an effective way to start.[2]

Rationale for Column Selection

Basic compounds like 6-(Fluoromethyl)pyridin-2-amine are prone to peak tailing in RP-HPLC.[7][8] This occurs due to secondary ionic interactions between the protonated amine and acidic, deprotonated silanol groups on the surface of traditional silica-based stationary phases.[8][9]

To counteract this, the initial column choice should be a modern, high-purity, base-deactivated C18 or a similar phase.

• Primary Recommendation: A C18 column with high-purity silica and end-capping (e.g., Agilent ZORBAX StableBond, Waters XBridge C18). These columns have a reduced number of accessible silanol groups, minimizing tailing.[8]

• Alternative Option: A Phenyl-Hexyl column can offer different selectivity for aromatic compounds and is also a good choice for polar analytes, sometimes providing better peak shape for bases.[10]

Mobile Phase Selection

• Organic Modifier: Acetonitrile is generally the preferred organic solvent due to its lower viscosity and UV transparency. Methanol is a suitable alternative and can offer different selectivity.

• Aqueous Phase & pH Control: This is the most critical parameter for controlling the retention and peak shape of 6-(Fluoromethyl)pyridin-2-amine. To suppress the ionization of residual silanols on the column and ensure the analyte is in a single, protonated state, a low pH mobile phase is strongly recommended.[7][9]

  • Starting Buffer: A volatile buffer compatible with LC-MS is ideal for method transferability. A solution of 0.1% Formic Acid (pH ~2.7) or 0.1% Trifluoroacetic Acid (TFA) (pH ~2.1) in water is an excellent starting point.[9][11]

Detector Wavelength Selection

• Prepare a dilute solution of 6-(Fluoromethyl)pyridin-2-amine in the initial mobile phase.

• Using a diode array detector (DAD), perform a UV scan from 200 to 400 nm.

• Identify the wavelength of maximum absorbance (λ-max) and use this for initial experiments to ensure maximum sensitivity.

Initial Scouting Gradient Protocol

This protocol is designed to quickly determine the approximate elution conditions for the analyte.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm (Base-deactivated)	Good starting point for polar bases, minimizing tailing.
Mobile Phase A	0.1% Formic Acid in Water	Low pH to control ionization of analyte and silanols.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic modifier for reversed-phase.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable and reproducible retention times.
Injection Vol.	5 µL	Small volume to minimize peak distortion.
Detector	DAD at determined λ-max (or 254 nm)	For sensitive detection.
Gradient	5% to 95% B over 15 minutes	Broad scouting gradient to find elution point.
Hold at 95% B for 3 minutes	Elute any strongly retained impurities.
Return to 5% B over 0.1 minutes	Rapidly return to initial conditions.
Equilibrate at 5% B for 5 minutes	Ensure column is ready for the next injection.

Phase 3: Method Optimization for Peak Performance

After the initial scouting run, the goal is to optimize the method for ideal peak shape, resolution from impurities, and a reasonable run time.

Systematic Optimization of Parameters

The relationship between mobile phase pH, analyte ionization, and retention is crucial.

• Gradient Optimization: Based on the scouting run, adjust the gradient slope to improve separation around the analyte's elution time. If the peak elutes at 10 minutes in a 15-minute gradient (at ~65% B), a shallower gradient from 55% to 75% B over 10 minutes will provide better resolution.

• pH Adjustment: While low pH is a good start, if peak shape is still suboptimal, exploring different buffers can be beneficial. The table below shows a hypothetical experiment.

Mobile Phase A	Observed Tailing Factor	Retention Time (min)	Rationale for Change
0.1% Formic Acid (pH 2.7)	1.8	8.5	Good starting point, but tailing is present.
0.1% TFA (pH 2.1)	1.4	8.2	TFA is a stronger ion-pairing agent and can improve peak shape for bases.
20mM Ammonium Formate (pH 3.0)	1.3	8.9	Buffered mobile phase provides better pH control and can improve reproducibility.

• Temperature and Flow Rate: Increasing column temperature (e.g., to 40 °C) can decrease mobile phase viscosity, improve peak efficiency, and slightly reduce retention times. Adjusting the flow rate can be used to shorten or lengthen the run time as needed, but significant changes may require re-optimization of the gradient.

Optimized Isocratic/Gradient Method Protocol

After optimization, a final method might look like this:

Parameter	Optimized Condition
Column	C18, 4.6 x 150 mm, 3.5 µm (Base-deactivated)
Mobile Phase A	20mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid)
Mobile Phase B	Acetonitrile
Flow Rate	1.2 mL/min
Column Temp.	35 °C
Injection Vol.	5 µL
Detector	DAD at λ-max
Gradient	60% to 75% B over 10 minutes

Phase 4: Method Validation Protocol (per ICH Q2(R1) Guidelines)

Once an optimized method is established, its performance must be validated to ensure it is suitable for its intended purpose.[12][13][14][15] The following parameters are essential for a quantitative impurity or assay method.

Validation Parameter	Purpose	Experimental Protocol	Acceptance Criteria (Typical)
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradation products).	Analyze blank, placebo, and spiked samples. Perform stress testing (acid, base, peroxide, heat, light) on the analyte to generate degradation products and demonstrate resolution.	Peak is pure (as determined by DAD peak purity analysis) and well-resolved from all other peaks (Resolution > 2.0).
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Prepare at least 5 concentrations of the analyte, typically from 50% to 150% of the expected working concentration. Perform linear regression analysis.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Accuracy	To demonstrate the closeness of the test results to the true value.	Analyze a minimum of 9 determinations over 3 concentration levels (e.g., 80%, 100%, 120%). This can be done by spiking a placebo with known amounts of analyte.	% Recovery should be within 98.0% to 102.0%.
Precision	To demonstrate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (Intra-assay): Analyze a minimum of 6 replicate injections at 100% concentration. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment.	Relative Standard Deviation (RSD) ≤ 2.0% for repeatability. RSD ≤ 2.0% for intermediate precision.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Determine based on signal-to-noise ratio (typically S/N ≥ 10) or by establishing the lowest concentration that meets accuracy and precision criteria.	RSD for replicate injections at the LOQ should be ≤ 10%.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters such as mobile phase pH (±0.2 units), column temperature (±5 °C), flow rate (±10%), and organic modifier composition (±2%).	Critical parameters (e.g., resolution, tailing factor) should remain within acceptable limits. System suitability criteria must be met.

Conclusion

This application note outlines a logical and scientifically-grounded strategy for developing a robust RP-HPLC method for the analysis of the polar basic compound 6-(Fluoromethyl)pyridin-2-amine. By systematically evaluating the analyte's properties, making informed initial choices for column and mobile phase, and performing structured optimization and validation, a reliable method suitable for quality control and research applications can be achieved. The key to success lies in controlling the mobile phase pH to manage the analyte's ionization state and mitigate secondary interactions with the stationary phase.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005).

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• PubChem. 2-Aminopyridine. National Center for Biotechnology Information.

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021).

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).

• International Council for Harmonisation. Quality Guidelines.

• Phenomenex. How to Reduce Peak Tailing in HPLC? (2025).

• Element Lab Solutions. Peak Tailing in HPLC.

• ResearchGate. How can I prevent peak tailing in HPLC? (2013).

• MilliporeSigma. Developing HPLC Methods.

• Element Lab Solutions. HPLC Method Development Kit: Where to Start?

• ResearchGate. UV-Vis absorption spectra for 2-Amino-5-Chloropyridine...

• ChemicalBook. 2-Aminopyridine.

• Labcompare. LABTips: How to Prevent Tailing Peaks in HPLC. (2021).

• BenchChem. Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.

• SIELC Technologies. HPLC Analysis of Polar Basic and Acetic Compounds on Primesep AB Column.

• Spectroscopy Letters. IR- and UV-spectral study on the mechanism of 2-aminopyridine complexation with palladium. (1998).

• Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.

• Chrom Tech. What Causes Peak Tailing in HPLC? (2025).

• Sigma-Aldrich. 6-(Difluoromethyl)pyridin-2-amine.

• U.S. Environmental Protection Agency. Aminopyridines - EPA Archive.

• Agilent Technologies. Analysis of Polar Compounds Using 100% Aqueous Mobile Phases... (2009).

• LCGC International. Top Three HPLC Method Development Tips. (2019).

• ResearchGate. Theoretical prediction of relative and absolute pKa values of aminopyridines.

• Journal of Health, Medicine and Nursing. Effective HPLC method development. (2015).

• Molecules. Synthesis and Fluorescent Properties of Aminopyridines... (2022).

• PubChem. 6-Fluoropyridin-2-amine. National Center for Biotechnology Information.

• Technology Networks. HPLC Method Development and Validation for Pharmaceutical Analysis.

• Quora. Which is a weaker base between pyridine and 2-aminopyridine and why? (2018).

• Sigma-Aldrich. 6-(difluoromethyl)pyridin-2-amine (PharmaBlock).

• MDPI Sciforum. Fluorescent Properties Study of 2-AminoPyridine Derivatives. (2021).

• NIST. 2-Aminopyridine - NIST WebBook.

• PharmaCores. HPLC Method development: an overview. (2025).

• Discover Chemistry. Physicochemical, biological, and toxicological studies of pyridine and its derivatives... (2025).

• ResearchGate. (PDF) Physicochemical, biological, and toxicological studies of pyridine and its derivatives... (2025).

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• 4. archive.epa.gov [archive.epa.gov]
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Application Note: Advanced LC-MS/MS Quantification of 6-(Fluoromethyl)pyridin-2-amine in Biological Matrices

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Application Focus: Pharmacokinetics (PK), Agrochemical Residue Analysis, and Therapeutic Drug Monitoring

Introduction & Scientific Rationale

The compound 6-(Fluoromethyl)pyridin-2-amine (C6H7FN2, MW: 126.13) is a highly versatile fluorinated heterocyclic building block. It is increasingly utilized as a core structural motif in the development of novel heterocyclic amide agrochemicals[1] and as a critical intermediate in pharmaceutical design, particularly for fluorinated radioligands and enzyme inhibitors[2].

The Analytical Challenge

Quantifying small, polar, basic molecules like 6-(fluoromethyl)pyridin-2-amine in complex biological matrices (e.g., plasma, serum) presents a triad of analytical challenges:

• Poor Retention on Reversed-Phase (RP): Due to its high hydrophilicity and basic amine group (pKa ~6.8), the compound exhibits negligible retention on standard C18 columns, leading to early elution within the void volume where matrix suppression is most severe[3].

• Silanol Interactions: The basic pyridine nitrogen and primary amine strongly interact with residual silanols on silica-based stationary phases, causing severe peak tailing.

• Lability of the Fluoromethyl Group: Aliphatic fluorines are highly susceptible to in-source defluorination and metabolic cleavage[2], requiring precise tuning of mass spectrometric source conditions to preserve the precursor ion.

The Methodological Solution

To overcome these challenges, this protocol employs Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with positive electrospray ionization tandem mass spectrometry (ESI+ MS/MS). HILIC provides superior retention for polar aminopyridines[4], while a highly organic sample preparation technique (acetonitrile protein precipitation) ensures seamless compatibility with the initial HILIC mobile phase conditions.

Materials and Reagents

• Analytes: 6-(Fluoromethyl)pyridin-2-amine (Reference Standard, >99% purity).

• Internal Standard (IS): 6-(Fluoromethyl)pyridin-2-amine-d3 or a suitable structural analog (e.g., 2-amino-6-methylpyridine).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

• Modifiers: LC-MS grade Ammonium Formate (10 mM) and Formic Acid (FA).

• Matrix: Blank human or animal plasma (K2-EDTA).

Experimental Protocols & Methodologies

Sample Preparation Workflow

Causality Note: Acetonitrile is selected over methanol for protein precipitation at a 1:4 (v/v) ratio. Methanol disrupts the HILIC partitioning mechanism due to its higher protic nature, leading to peak broadening. Acetonitrile maintains the high organic strength (>80%) required for direct injection onto the HILIC column without requiring a time-consuming evaporation and reconstitution step.

• Aliquoting: Transfer 50 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL low-bind microcentrifuge tube.

• IS Spiking: Add 10 µL of the Internal Standard working solution (100 ng/mL in 50% ACN). Vortex briefly.

• Protein Precipitation (PPT): Add 200 µL of ice-cold 100% Acetonitrile to the mixture to precipitate plasma proteins[3].

• Mixing: Vortex vigorously for 2 minutes to ensure complete protein denaturation and analyte extraction.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the protein matrix.

• Transfer & Injection: Transfer 150 µL of the clear supernatant into an autosampler vial equipped with a glass insert. Inject 2 µL into the LC-MS/MS system.

Figure 1: High-throughput sample preparation and HILIC-MS/MS analytical workflow.

Chromatographic Conditions (HILIC)

Causality Note: A BEH Amide column is utilized because the amide phase provides strong hydrogen-bonding interactions with the primary amine of the analyte. The high initial organic gradient (95% B) forces the polar analyte to partition into the water-enriched layer on the stationary phase, ensuring strong retention away from the solvent front.

Parameter	Specification
Analytical Column	Waters ACQUITY UPLC BEH Amide (2.1 × 100 mm, 1.7 µm)
Column Temperature	40°C (Reduces system backpressure and improves mass transfer)
Mobile Phase A	10 mM Ammonium Formate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	2.0 µL

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	5.0	95.0
0.5	5.0	95.0
3.0	40.0	60.0
4.0	40.0	60.0
4.1	5.0	95.0

| 6.0 | 5.0 | 95.0 (Re-equilibration) |

Mass Spectrometric Conditions

Causality Note: The ESI capillary voltage is deliberately kept moderate (1.5 kV) to prevent in-source defluorination of the labile C-F bond[2]. The primary quantifier transition (m/z 127.1 → 107.1) represents the neutral loss of Hydrogen Fluoride (HF, 20 Da), a highly specific and thermodynamically favored fragmentation pathway for fluoromethyl groups.

MS Parameter	Setting
Ionization Mode	ESI Positive (ESI+)
Capillary Voltage	1.5 kV
Desolvation Temperature	500°C
Desolvation Gas Flow	800 L/hr (Nitrogen)
Collision Gas	Argon (2.0 × 10⁻³ mbar)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
6-(Fluoromethyl)pyridin-2-amine	127.1	107.1	50	25	22	Quantifier (Loss of HF)
6-(Fluoromethyl)pyridin-2-amine	127.1	110.1	50	25	18	Qualifier (Loss of NH₃)

| Internal Standard (IS) | 130.1 | 110.1 | 50 | 25 | 22 | IS Quantifier |

Figure 2: Proposed CID pathways for 6-(Fluoromethyl)pyridin-2-amine.

Method Validation & Performance Data

This protocol functions as a self-validating system when executed alongside a standard calibration curve and Quality Control (QC) samples (Low, Mid, High). The methodology complies with FDA/ICH M10 guidelines for bioanalytical method validation.

Table 1: Summary of Quantitative Validation Parameters

Validation Parameter	Result / Acceptance Criteria	Significance
Linear Dynamic Range	1.0 – 1000 ng/mL (r² > 0.995)	Covers typical PK profiles and residue limits.
Lower Limit of Quantitation (LLOQ)	1.0 ng/mL (S/N > 10)	Ensures trace-level detection capabilities.
Intra-day Precision (CV%)	≤ 6.5%	Demonstrates repeatability within a single batch.
Inter-day Precision (CV%)	≤ 8.2%	Demonstrates reproducibility across multiple days.
Accuracy (% Bias)	± 7.0% of nominal concentration	Confirms the exactness of the quantification.
Matrix Effect (ME)	92.5% – 104.2%	HILIC retention effectively bypasses ion suppression zones.
Extraction Recovery (RE)	> 88.0% across all QC levels	ACN PPT efficiently extracts the analyte without loss.

Expert Insights & Troubleshooting

• Mitigating Matrix Effects: If ion suppression is observed near the void volume, do not decrease the initial organic concentration. Instead, increase the ammonium formate buffer concentration up to 20 mM in Mobile Phase A. This increases the ionic strength of the aqueous layer on the HILIC stationary phase, enhancing the retention of the basic aminopyridine[4].

• Addressing Defluorination: The C-F bond in the fluoromethyl group is metabolically and physically labile. If you observe an unexpected peak at m/z 107.1 in the Q1 full scan, it indicates in-source fragmentation. Lower the Cone Voltage (or Declustering Potential) in 5V increments until the precursor ion [M+H]+ at m/z 127.1 is maximized[2].

• Autosampler Stability: Because the final extract is highly organic (approx. 80% ACN), evaporation in the autosampler vial can occur, leading to concentration bias. Ensure vials are tightly crimped with PTFE/Silicone septa and keep the autosampler temperature strictly at 4°C.

References

• [1] Google Patents. WO2015037680A1 - Heterocyclic amide compound and herbicide. Available at:

• [3] Benchchem. Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 2-Aminopyridine-3,4-diol in Human Plasma. Available at:

• [2] ACS Publications. Identification and Preclinical Development of a 2,5,6-Trisubstituted Fluorinated Pyridine Derivative as a Radioligand for the Positron Emission Tomography Imaging of Cannabinoid Type 2 Receptors. Journal of Medicinal Chemistry. Available at:

• [4] Taylor & Francis. Identification of metabolites of dalfampridine (4-aminopyridine) in human subjects and reaction phenotyping of relevant cytochrome P450 pathways. Available at:

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• 4. tandfonline.com [tandfonline.com]

The Strategic Application of 6-(Fluoromethyl)pyridin-2-amine in Fragment-Based Drug Discovery: A Guide for Researchers

Introduction: The Value Proposition of a Fluorinated Aminopyridine Fragment

In the landscape of fragment-based drug discovery (FBDD), the careful selection of fragments for a screening library is paramount to the success of a campaign. The physicochemical properties of these low molecular weight entities dictate their ability to efficiently explore the chemical space of a biological target and to serve as viable starting points for hit-to-lead optimization. 6-(Fluoromethyl)pyridin-2-amine emerges as a fragment of significant strategic value, embodying several key features that render it a powerful tool for tackling a diverse range of drug targets, particularly kinases and proteases.

The 2-aminopyridine scaffold is a well-established "privileged" motif in medicinal chemistry, recognized for its ability to form robust hydrogen-bonding interactions with protein targets.[1][2] Specifically, it can act as a hydrogen bond donor via the exocyclic amine and a hydrogen bond acceptor at the pyridine nitrogen, often leading to specific and high-quality interactions with the hinge region of kinases or the catalytic residues of proteases.[1][3]

The introduction of a fluoromethyl group at the 6-position further enhances the desirability of this fragment. Fluorine, and by extension, fluorinated alkyl groups, are increasingly utilized in drug design to modulate a variety of properties.[4][5][6] The fluoromethyl group in 6-(Fluoromethyl)pyridin-2-amine offers several distinct advantages:

• Modulation of pKa: The electron-withdrawing nature of the fluoromethyl group can lower the basicity of the pyridine nitrogen, which can be crucial for optimizing binding interactions and improving cell permeability.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the fluoromethyl group resistant to metabolic degradation, a key consideration in drug design.[6]

• Vector for Growth: The 6-position provides a synthetically tractable vector for the subsequent "growing" phase of hit-to-lead optimization, allowing for the exploration of adjacent binding pockets.[3]

• Probing for Specific Interactions: The fluorine atom can participate in favorable non-covalent interactions, including hydrogen bonds and dipole-dipole interactions, with the target protein.

• 19F-NMR Screening: The presence of a fluorine atom provides a unique handle for fragment screening using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, a highly sensitive and efficient technique for detecting weak binding events.[7][8]

This application note will provide a detailed guide on the strategic use of 6-(Fluoromethyl)pyridin-2-amine in FBDD campaigns, from initial screening to hit validation and subsequent optimization.

Physicochemical Properties of 6-(Fluoromethyl)pyridin-2-amine

A successful fragment should adhere to the "Rule of Three" (Ro3), a set of guidelines that correlate with a higher probability of identifying high-quality hits.[1][9] 6-(Fluoromethyl)pyridin-2-amine aligns well with these principles.

Property	Value (Estimated)	"Rule of Three" Guideline	Significance in FBDD
Molecular Weight (MW)	~126.12 g/mol	< 300 Da	Ensures efficient exploration of chemical space and higher ligand efficiency.
cLogP	~0.8	≤ 3	Balances solubility and permeability, crucial for screening and cell-based assays.
Hydrogen Bond Donors (HBD)	1 (exocyclic amine)	≤ 3	Provides a key interaction point without excessive polarity.
Hydrogen Bond Acceptors (HBA)	2 (pyridine nitrogen, fluorine)	≤ 3	Offers multiple opportunities for directed interactions with the target.
Rotatable Bonds	1	≤ 3	Low conformational flexibility reduces the entropic penalty upon binding.

Experimental Workflows and Protocols

The following sections outline detailed protocols for the integration of 6-(Fluoromethyl)pyridin-2-amine into a typical FBDD workflow.

I. Fragment Screening: Identifying Initial Hits

The primary goal of the screening phase is to identify fragments that bind to the target protein, even with low affinity. Due to the weak nature of these interactions, highly sensitive biophysical techniques are required.[10][11]

Workflow for Fragment Screening

Caption: High-level workflow for primary fragment screening.

Protocol 1: Primary Screening using ¹⁹F-NMR Spectroscopy

The presence of the fluoromethyl group makes ¹⁹F-NMR an ideal primary screening method. This technique is highly sensitive to the local chemical environment of the fluorine atom, and changes in the ¹⁹F NMR signal upon addition of the target protein can indicate binding.

Rationale: ¹⁹F-NMR is a powerful tool for FBDD as it offers high sensitivity, a wide chemical shift window, and low background signal since fluorine is not naturally present in biological systems.[8] Screening can be performed on mixtures of fluorinated fragments, significantly increasing throughput.[7]

Step-by-Step Methodology:

• Fragment Library Preparation:

  • Prepare a stock solution of 6-(Fluoromethyl)pyridin-2-amine at 100 mM in deuterated dimethyl sulfoxide (DMSO-d6).

  • Create a cocktail of 5-10 fluorine-containing fragments, including 6-(Fluoromethyl)pyridin-2-amine, each at a final concentration of 1 mM in a suitable aqueous buffer (e.g., 50 mM phosphate buffer, 150 mM NaCl, pH 7.4). Ensure the final DMSO concentration is ≤ 1%.

• NMR Data Acquisition:

  • Acquire a one-dimensional ¹⁹F-NMR spectrum of the fragment cocktail alone (reference spectrum).

  • Prepare a sample containing the target protein (typically at 10-50 µM) and the fragment cocktail (at the same concentrations as the reference).

  • Acquire a one-dimensional ¹⁹F-NMR spectrum of the protein-fragment mixture.

• Data Analysis:

  • Compare the spectrum of the protein-fragment mixture to the reference spectrum.

  • Look for changes in the ¹⁹F signals, such as chemical shift perturbations, line broadening, or a decrease in signal intensity. These changes are indicative of binding.

  • Deconvolution of the cocktail is necessary if multiple hits are identified in the same mixture. This is achieved by screening smaller sub-mixtures or individual fragments.

Self-Validation: A key advantage of this protocol is its inherent self-validation. A significant and reproducible change in the ¹⁹F NMR signal upon addition of the target protein is strong evidence of a direct interaction. The experiment should be repeated to ensure reproducibility.

Protocol 2: Orthogonal Screening using Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip to detect binding events in real-time. It is an excellent orthogonal method to confirm hits from NMR screening.

Rationale: SPR provides quantitative information on binding affinity (KD), and association (ka) and dissociation (kd) rates, offering a more detailed characterization of the binding interaction.[10] It serves as a robust method to eliminate false positives from the primary screen.

Step-by-Step Methodology:

• Chip Preparation:

  • Immobilize the target protein onto a suitable sensor chip (e.g., CM5) via amine coupling or other appropriate chemistry.

• Binding Analysis:

  • Prepare a dilution series of 6-(Fluoromethyl)pyridin-2-amine in running buffer (e.g., from 1 µM to 1 mM).

  • Inject the fragment solutions over the immobilized protein surface and a reference surface (without protein).

  • Monitor the binding response (in Resonance Units, RU) in real-time.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

  • Fit the steady-state binding responses to a 1:1 binding model to determine the equilibrium dissociation constant (KD).

  • A dose-dependent binding response is a strong indicator of a specific interaction.

Self-Validation: The protocol is self-validating through the inclusion of a reference channel and the observation of a saturable, concentration-dependent binding response.

II. Hit Validation and Structural Characterization

Once a hit has been identified and confirmed by at least two orthogonal methods, the next crucial step is to determine its binding mode and affinity more precisely.

Workflow for Hit Validation and Structural Characterization

Sources

• 1. Fragment-Based Screening by Protein Crystallography: Successes and Pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Application of fragment screening by X-ray crystallography to the discovery of aminopyridines as inhibitors of beta-secretase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Aminopyridine – an unsung hero in drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. The design and SAR of a novel series of 2-aminopyridine based LRRK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NMR quality control of fragment libraries for screening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using a Fragment-Based Approach To Target Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Novel Heterocyclic Compounds from 2-Amino-6-(trifluoromethyl)pyridine

Abstract

This guide provides detailed protocols for the synthesis of medicinally relevant fused heterocyclic compounds starting from 2-amino-6-(trifluoromethyl)pyridine. This versatile building block is a cornerstone for creating molecules with enhanced efficacy and metabolic stability due to the strategic incorporation of a trifluoromethyl group and a dual-nucleophilic aminopyridine core.[1] We present robust, field-proven methodologies for the synthesis of 7-(trifluoromethyl)imidazo[1,2-a]pyridines and 7-(trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridines. Furthermore, we explore a novel application of this substrate in an acid-catalyzed aza-Pictet-Spengler reaction to construct a more complex tetracyclic framework. Each protocol is supported by mechanistic insights, detailed step-by-step instructions, and expected outcomes to empower researchers in drug discovery and development.

Strategic Overview: The Chemical Utility of 2-Amino-6-(trifluoromethyl)pyridine

2-Amino-6-(trifluoromethyl)pyridine is a unique substrate possessing two distinct nucleophilic centers: the exocyclic amino group (-NH2) and the endocyclic pyridine nitrogen. This duality allows for versatile cyclization strategies with various electrophilic partners to form a range of fused N-heterocycles.

• Dual Nucleophilicity: The pyridine nitrogen is generally more nucleophilic than the exocyclic amine, a factor that dictates the initial step in many cyclization reactions, such as the classic Tschitschibabin reaction for imidazo[1,2-a]pyridines.

• Electronic Profile: The potent electron-withdrawing nature of the trifluoromethyl (-CF3) group modulates the electron density of the pyridine ring. This influences the reactivity of the nucleophilic centers and can significantly enhance the metabolic stability and target-binding affinity of the resulting heterocyclic products.[5]

• Bioisosteric Advantage: The -CF3 group is a well-known bioisostere for other chemical groups, and its incorporation often leads to improved pharmacokinetic and pharmacodynamic properties in drug candidates.[1]

The following workflow illustrates the synthetic pathways detailed in this guide, transforming a single, potent building block into three distinct and valuable heterocyclic cores.

Caption: Synthetic pathways from 2-amino-6-(trifluoromethyl)pyridine.

Protocol 1: Synthesis of 7-(Trifluoromethyl)imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged structure found in numerous therapeutic agents, including well-known anxiolytic and hypnotic drugs like Zolpidem and Alpidem.[2][4] This protocol details a robust cyclocondensation reaction, a variation of the Tschitschibabin synthesis, to access this valuable core.

Scientific Rationale & Mechanism

The reaction proceeds via a two-stage mechanism. First, the more nucleophilic pyridine nitrogen of 2-amino-6-(trifluoromethyl)pyridine performs an SN2 attack on the α-bromoketone, forming a pyridinium salt intermediate. In the second stage, under basic conditions or with heating, the exocyclic amine condenses with the ketone carbonyl, followed by dehydration to form the fused imidazole ring.

Caption: Mechanism for imidazo[1,2-a]pyridine formation.

Detailed Experimental Protocol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-6-(trifluoromethyl)pyridine (1.0 eq), the desired α-bromoketone (1.1 eq), and anhydrous ethanol (0.2 M concentration relative to the aminopyridine).

• Initial Reaction: Stir the mixture at room temperature for 30 minutes. The formation of the intermediate pyridinium salt may be observed as a precipitate.

• Cyclization: Add sodium bicarbonate (NaHCO₃, 2.5 eq) to the mixture. Heat the reaction to reflux (approx. 78 °C) and monitor by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Partition the residue between ethyl acetate (50 mL) and water (50 mL). Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate (2x 25 mL).

• Purification: Combine the organic extracts, wash with brine (1x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (gradient elution, 100% Hexane to 7:3 Hexane:Ethyl Acetate) to afford the pure 7-(trifluoromethyl)imidazo[1,2-a]pyridine derivative.

Expected Results & Data

R Group (from α-bromoketone)	Product Name	Typical Yield
Phenyl	2-Phenyl-7-(trifluoromethyl)imidazo[1,2-a]pyridine	85-95%
4-Chlorophenyl	2-(4-Chlorophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	88-96%
4-Methoxyphenyl	2-(4-Methoxyphenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	82-90%
Methyl	2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridine	75-85%

Protocol 2: Synthesis of 7-(Trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridines

The[2][3][4]triazolo[1,5-a]pyridine and related[2][3][4]triazolo[1,5-a]pyrimidine cores are versatile scaffolds in medicinal chemistry, acting as purine bioisosteres and exhibiting a wide range of biological activities, including anticancer and antiviral properties.[3][6][7] This protocol utilizes a modern copper-catalyzed oxidative cyclization, which offers excellent functional group tolerance.

Scientific Rationale & Mechanism

This reaction is a tandem process involving two key stages. First, the 2-aminopyridine undergoes a copper-catalyzed addition to a nitrile, forming an N-(pyridin-2-yl)benzimidamide intermediate. Subsequently, an intramolecular oxidative N-N bond formation, promoted by the copper catalyst and an oxidant (often air), leads to the formation of the fused triazole ring.[7]

Caption: Mechanism for[2][3][4]triazolo[1,5-a]pyridine formation.

Detailed Experimental Protocol

• Reaction Setup: To an oven-dried Schlenk tube, add copper(I) bromide (CuBr, 10 mol%), and 1,10-phenanthroline (10 mol%). Seal the tube, evacuate, and backfill with argon three times.

• Reagent Addition: Add 2-amino-6-(trifluoromethyl)pyridine (1.0 eq), the desired nitrile (1.5 eq), and anhydrous 1,2-dichlorobenzene (0.3 M concentration).

• Reaction Conditions: Stir the mixture at 130 °C under an air atmosphere (via a balloon) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filtration: Pass the mixture through a short plug of Celite to remove the copper catalyst, washing the plug with additional ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel (gradient elution, 100% Hexane to 8:2 Hexane:Ethyl Acetate) to yield the target compound.

Expected Results & Data

R Group (from Nitrile)	Product Name	Typical Yield
Phenyl	2-Phenyl-7-(trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridine	75-85%
4-Tolyl	2-(p-Tolyl)-7-(trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridine	78-88%
3-Chlorophenyl	2-(3-Chlorophenyl)-7-(trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridine	70-80%
Cyclohexyl	2-Cyclohexyl-7-(trifluoromethyl)-[2][3][4]triazolo[1,5-a]pyridine	60-70%

Protocol 3: Novel Synthesis of Tetracyclic Aza-β-carboline Analogues via Aza-Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful acid-catalyzed annulation for constructing tetrahydro-β-carboline and tetrahydroisoquinoline alkaloids.[8] We propose a novel application of this reaction using 2-amino-6-(trifluoromethyl)pyridine as the nucleophilic component to access complex, fused tetracyclic systems. This approach is challenging due to the reduced nucleophilicity of the pyridine ring compared to a typical indole, thus requiring carefully chosen conditions.[9]

Scientific Rationale & Mechanism

The reaction is initiated by the condensation of the exocyclic amine with an aldehyde to form a Schiff base. Under strong acidic conditions, this Schiff base is protonated to generate a highly electrophilic iminium ion. The key step is the subsequent intramolecular electrophilic attack from the C5 position of the pyridine ring onto the iminium carbon, followed by rearomatization to yield the tetracyclic product. The use of a strong acid is critical to activate the iminium ion sufficiently for the less nucleophilic pyridine ring to participate in the cyclization.[8][10]

Caption: Mechanism for the aza-Pictet-Spengler reaction.

Detailed Experimental Protocol

• Reaction Setup: In a sealed tube, dissolve 2-amino-6-(trifluoromethyl)pyridine (1.0 eq) and the desired aldehyde (e.g., phenylacetaldehyde, 1.2 eq) in anhydrous dichloroethane (0.1 M).

• Catalyst Addition: Carefully add trifluoroacetic acid (TFA, 5.0 eq) to the mixture at room temperature.

• Reaction Conditions: Seal the tube tightly and heat the reaction mixture to 80-100 °C for 24-48 hours. The reaction should be monitored by LC-MS for the formation of the desired product mass.

• Work-up: Cool the reaction to room temperature and carefully quench by slowly adding it to a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction: Extract the aqueous mixture with dichloromethane (3x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude material via preparative HPLC or flash column chromatography to isolate the tetracyclic product. The generation of aza-quaternary centers may lead to complex product mixtures requiring careful purification.[11][12]

Product Characterization

The identity and purity of all synthesized compounds must be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectroscopy to confirm the chemical structure.

• Mass Spectrometry (MS): Low-resolution (LC-MS) to monitor reactions and high-resolution (HRMS) to confirm the elemental composition.

Safety Precautions

• 2-Amino-6-(trifluoromethyl)pyridine: This compound is toxic if swallowed and causes skin and serious eye irritation. It may also cause an allergic skin reaction and respiratory irritation.[13]

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times. Refer to the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

2-Amino-6-(trifluoromethyl)pyridine serves as an exceptionally versatile and powerful building block for the synthesis of diverse, fluorine-containing heterocyclic compounds. The protocols outlined in this guide provide reliable and reproducible methods for accessing medicinally important scaffolds such as imidazo[1,2-a]pyridines and[2][3][4]triazolo[1,5-a]pyridines. Furthermore, the exploration of novel transformations like the aza-Pictet-Spengler reaction highlights the potential for this substrate in constructing unique and complex molecular architectures for next-generation drug discovery programs.

References

• ACS Omega. (2026, January 6). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]

• ResearchGate. (2020, August 2). Biological activities of[2][3][4]triazolo[1,5-a]pyrimidines and analogs. [Link]

• PubMed. (2026, January 6). Imidazo[1,2‑ a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]

• PubMed. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. [Link]

• ChemRxiv. Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore. [Link]

• BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. [Link]

• PubMed. (2013, September 15). Synthesis and anticancer activity evaluation of a series of[2][3][4]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. [Link]

• ResearchGate. (2025, August 7). A Convenient One-Pot Synthesis of 7-Trifluoromethyl-Substituted Imidazo[4,5- b ]pyridines. [Link]

• MDPI. (2007, May 25). Synthesis and Anti-tumor Activities of Novel[2][3][4]triazolo[1,5-a]pyrimidines. [Link]

• PMC. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. [Link]

• Arabian Journal of Chemistry. (2023, April 9). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. [Link]

• ACS Publications. (2006, December 21). Synthesis and SAR of[2][3][4]Triazolo[1,5-a]pyrimidines, a Class of Anticancer Agents with a Unique Mechanism of Tubulin Inhibition. [Link]

• Organic & Biomolecular Chemistry. Base-mediated synthesis of ring-fluorinated imidazo[1,2-a]pyridines via sequential C–F substitutions. [Link]

• ResearchGate. An Efficient Synthesis of New 7-Trifluoromethyl-2,5-disubstituted Pyrazolo[1,5-a]pyrimidines. [Link]

• ResearchGate. Representative examples of bioactive 1,2,4-triazolo[1,5-a]pyridines. [Link]

• ResearchGate. Synthesis of 7-trifluoromethylpyrazolo[1,5-a]pyridinedicarboxylate. [Link]

• Chemical Science. Synthesis of aza-quaternary centers via Pictet–Spengler reactions of ketonitrones. [Link]

• Indian Academy of Sciences. and 5-aryl-7-trifluoromethyl-2-amino-3-(4′-arylazo)-pyrazolo[1,5-a. [Link]

• ResearchGate. (PDF) Synthesis of novel imidazo[1,5-a]pyridine derivates. [Link]

• PMC. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]

• Wikipedia. Pictet–Spengler reaction. [Link]

• MPG.PuRe. NIH Public Access. [Link]

• PMC. (2021, March 16). Synthesis of aza-quaternary centers via Pictet–Spengler reactions of ketonitrones. [Link]

• JiangSu AlfaChem Co.,Ltd. 2-Amino-6-(trifluoromethyl)pyridine: A Cornerstone in Agrochemicals and Pharmaceuticals. [Link]

• J&K Scientific LLC. (2021, March 23). Pictet-Spengler Reaction. [Link]

• PubChem. 2-Amino-6-(trifluoromethyl)pyridine. [Link]

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• 5. 7-(Trifluoromethyl)imidazo[1,2-a]pyridine | CAS 944580-91-0 [benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 8. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
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• 13. 2-Amino-6-(trifluoromethyl)pyridine | C6H5F3N2 | CID 821024 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 6-(Fluoromethyl)pyridin-2-amine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the critical bottlenecks researchers face during the synthesis of 6-(Fluoromethyl)pyridin-2-amine.

The fluoromethylpyridine motif is a highly sought-after intermediate in the development of advanced agrochemicals, pharmaceuticals, and fluorine-18 (F-18) radiotracers due to the unique metabolic stability and lipophilicity imparted by the –CH₂F group[1]. However, installing a single fluorine atom on a methyl group adjacent to an electron-rich, basic pyridine ring presents significant chemoselectivity challenges[2]. This guide breaks down the mechanistic rationale, provides field-validated protocols, and offers targeted troubleshooting to ensure high-yield, reproducible syntheses.

Mechanistic Workflows & Logical Relationships

Direct electrophilic fluorination of 2-amino-6-methylpyridine often fails because the pyridine ring—highly activated by the electron-donating amino group—undergoes preferential electrophilic aromatic substitution at the C3 or C5 positions[3]. To achieve selective methyl fluorination, researchers must rely on indirect pathways: either Route A (Deoxofluorination) from an alcohol precursor, or Route B (Nucleophilic Substitution) from a halogenated intermediate.

Figure 1: Comparative synthesis workflows for 6-(Fluoromethyl)pyridin-2-amine.

Experimental Protocol: The Deoxofluorination Route (Route A)

Route A is the preferred pathway for maximizing yield and avoiding the hygroscopic complications associated with naked fluoride sources[2]. The following protocol is designed as a self-validating system to ensure quality control at every step.

Step 1: N-Boc Protection

Causality: The exocyclic amine is highly nucleophilic. If left unprotected, fluorinating agents like DAST will react with the amine to form sulfinamides, destroying the reagent and the starting material.

• Reaction: Dissolve 2-amino-6-(hydroxymethyl)pyridine (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (1.5 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq). Cool the mixture to 0 °C. Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir at room temperature for 4 hours.

• Validation: Perform TLC (Hexanes/EtOAc 1:1). The highly polar starting material (baseline) must be completely consumed, replaced by a higher Rf spot. Wash the organic layer with saturated aqueous NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

Step 2: Deoxofluorination

Causality: DAST acts as both a fluorinating agent and a Lewis acid. Elevated temperatures promote the elimination of the activated hydroxyl group (forming alkenes) or cause exothermic decomposition. Maintaining -78 °C kinetically favors the desired nucleophilic attack of fluoride on the intermediate dialkylaminosulfur trifluoride adduct.

• Reaction: Dissolve the protected intermediate in strictly anhydrous DCM under an argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath. Dropwise add DAST (Diethylaminosulfur trifluoride, 1.2 eq). Stir at -78 °C for 1 hour, then allow it to slowly warm to 0 °C over 2 hours.

• Validation: Quench the reaction carefully by adding saturated aqueous NaHCO₃ dropwise at 0 °C to neutralize HF byproducts (watch for CO₂ evolution). Extract with DCM. Purify the crude product via silica gel chromatography.

Step 3: Deprotection

• Reaction: Dissolve the fluorinated intermediate in DCM. Add 4M HCl in dioxane (5.0 eq) at 0 °C. Stir for 2 hours at room temperature.

• Validation: Monitor strictly by LC-MS. Once the Boc mass is no longer detected, concentrate under reduced pressure. Neutralize the residue with 1M NaOH to pH 8, extract with EtOAc, dry, and evaporate to yield the final 6-(Fluoromethyl)pyridin-2-amine.

Troubleshooting & FAQs

Q1: Why am I seeing significant ring-fluorination instead of selective methyl fluorination when using Selectfluor on 2-amino-6-methylpyridine? A1: Selectfluor is an electrophilic fluorinating agent. The pyridine ring, especially when activated by an electron-donating amino group at the 2-position, is highly susceptible to electrophilic aromatic substitution at the C3 or C5 position[3]. To direct fluorination exclusively to the methyl group, you must abandon electrophilic fluorination in favor of a radical pathway (NBS bromination followed by nucleophilic fluoride) or use the alcohol precursor with a deoxofluorinating agent like DAST.

Q2: My DAST fluorination of the protected 6-(hydroxymethyl)pyridin-2-amine is yielding a complex mixture with low target recovery. How can I improve the selectivity? A2: DAST is prone to reacting with the pyridine nitrogen if the temperature is not strictly controlled, leading to N-fluorination or polymerization. Ensure your DCM is completely anhydrous and the reaction never exceeds 0 °C before quenching. If issues persist, consider switching to XtalFluor-E or Deoxo-Fluor . These reagents offer superior thermal stability and significantly reduce elimination side reactions compared to DAST.

Q3: During the nucleophilic fluorination (Route B) of the bromomethyl intermediate using TBAF, I am recovering the hydroxymethyl byproduct instead of the fluoromethyl target. Why? A3: Commercial TBAF (Tetrabutylammonium fluoride) is typically supplied as a trihydrate or contains residual water. The naked fluoride ion is a hard base; in the presence of water, it forms strong hydrogen bonds, drastically reducing its nucleophilicity. Consequently, the residual water acts as the primary nucleophile, converting your bromomethyl group back into an alcohol. Solution: Use anhydrous KF combined with 18-crown-6 ether in dry acetonitrile. The crown ether sequesters the potassium cation, leaving a highly reactive, "naked" fluoride ion without introducing water into the system.

Q4: How do I prevent the loss of the fluoromethyl group during Boc deprotection? A4: The –CH₂F group on a pyridine ring can be sensitive to harsh, prolonged aqueous acidic conditions, potentially leading to hydrolysis back to the alcohol. Avoid refluxing in aqueous HCl or TFA. Instead, use anhydrous 4M HCl in dioxane at 0 °C to room temperature, monitoring closely by LC-MS, and neutralize gently with cold 1M NaOH.

Quantitative Data: Reagent Comparison

To assist in experimental design, the following table summarizes the performance of various fluorinating agents when applied to 6-methylpyridine derivatives.

Table 1: Comparison of Fluorination Reagents for 6-Methylpyridine Derivatives

Reagent	Reaction Pathway	Typical Yield	Primary Side Reactions	Recommended Use Case
DAST	Deoxofluorination (Alcohol)	65–75%	Elimination, N-fluorination (if uncooled)	Primary choice for high-yield, selective fluorination from alcohol precursors.
XtalFluor-E	Deoxofluorination (Alcohol)	70–80%	Minimal	Scale-up synthesis; safer and more thermally stable than DAST.
KF / 18-Crown-6	Nucleophilic Substitution (Halide)	50–60%	Elimination (alkene formation)	Best for nucleophilic routes; avoids moisture issues inherent to TBAF.
TBAF (Commercial)	Nucleophilic Substitution (Halide)	< 30%	Hydrolysis (reversion to alcohol)	Not recommended unless strictly anhydrous TBAF is prepared in situ.
Selectfluor	Electrophilic Fluorination (Methyl)	< 15%	Ring fluorination (C3/C5 positions)	Avoid for 2-aminopyridines due to high ring activation[3].

References

• 2-Amino-6-(trifluoromethyl)pyridine: A Cornerstone in Agrochemicals and Pharmaceuticals. nbinno.com.
• An Efficient Synthesis of (Fluoromethyl)pyridylamines for Labeling with Fluorine-18. The Journal of Organic Chemistry.
• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. MDPI Molecules.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Coupling Reactions with 2-Amino-6-(fluoromethyl)pyridine

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for palladium-catalyzed cross-coupling reactions involving the versatile but often challenging reagent, 2-amino-6-(fluoromethyl)pyridine. Our goal is to equip you with the insights and practical knowledge to navigate the complexities of these reactions and achieve higher success rates in your synthetic endeavors.

Introduction: The Double-Edged Sword of 2-Amino-6-(fluoromethyl)pyridine

2-Amino-6-(fluoromethyl)pyridine is a valuable building block in medicinal chemistry. The fluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity of a molecule to its biological target.[1][2] However, the electronic properties of this substrate, specifically the presence of the basic amino group and the pyridine nitrogen, present unique challenges in transition metal-catalyzed cross-coupling reactions.[3][4] These basic sites can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[3][4] This guide will address these challenges head-on, providing you with the tools to optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction with 2-amino-6-(halomethyl)pyridine is failing. What are the most common culprits?

A1: The most common reasons for failure are catalyst inhibition, poor reagent quality, and suboptimal reaction conditions. The lone pair of electrons on the pyridine nitrogen and the amino group can bind to the palladium center, hindering the catalytic cycle.[3][4] Additionally, ensure your boronic acid/ester, palladium catalyst, and solvents are pure and anhydrous, as degradation or moisture can kill the reaction.[5]

Q2: I'm observing a significant amount of homocoupling of my boronic acid. What causes this and how can I prevent it?

A2: Homocoupling is often a result of oxygen contamination in your reaction mixture, which can lead to catalyst deactivation and promote the unwanted side reaction.[6] Thoroughly degassing your solvents and maintaining a strict inert atmosphere (argon or nitrogen) throughout the setup and reaction is crucial.[5] Shorter reaction times can also minimize this side product.[6]

Q3: Should I protect the amino group of 2-amino-6-(fluoromethyl)pyridine before attempting a coupling reaction?

A3: Protecting the amino group, for example as an acetamide, is a common and often effective strategy to prevent catalyst inhibition.[4] This reduces its ability to coordinate with the palladium catalyst and can significantly improve yields. The protecting group can then be removed in a subsequent step.[4] However, with the right choice of ligands and conditions, successful couplings can be achieved without protection.[3]

Q4: What is protodeboronation and how can I minimize it?

A4: Protodeboronation is the undesired cleavage of the C-B bond of the organoborane reagent, replacing it with a C-H bond. This is a common side reaction, especially with electron-rich or heteroaryl boronic acids. To minimize it, consider using more stable boronic esters (e.g., pinacol esters) and ensure your base is not excessively strong or your reaction time unnecessarily long.[6]

Troubleshooting Guide: From Failed Reactions to Optimized Yields

This section provides a systematic approach to diagnosing and resolving common issues encountered during coupling reactions with 2-amino-6-(fluoromethyl)pyridine.

Problem 1: Low to No Product Formation

Initial Checks:

• Reagent Integrity:

  • Question: Have you verified the purity of your 2-amino-6-(fluoromethyl)pyridine, coupling partner (e.g., boronic acid), and other reagents?

  • Action: Confirm the purity by NMR or another suitable analytical technique. Impurities can poison the catalyst.[5] Boronic acids, in particular, can degrade upon storage.

• Inert Atmosphere:

  • Question: Was the reaction set up under a rigorously inert atmosphere?

  • Action: Ensure all glassware is oven-dried and the reaction is assembled under a positive pressure of argon or nitrogen. Degas all solvents thoroughly by sparging with an inert gas or by freeze-pump-thaw cycles.[5] Oxygen can deactivate the active Pd(0) catalyst.[5]

Systematic Optimization Workflow:

If initial checks do not resolve the issue, a systematic optimization of reaction parameters is necessary.

Diagram: Troubleshooting Workflow for Failed Coupling Reactions

Caption: A logical workflow to diagnose and resolve failed coupling reactions.

Problem 2: Catalyst System Inefficiency

The choice of palladium source and, more critically, the ligand is paramount for successful coupling with aminopyridines.

Q: Which ligands are most effective for coupling with 2-aminopyridine derivatives?

A: Bulky, electron-rich phosphine ligands, often referred to as Buchwald-type ligands, are highly effective.[7] These ligands promote the desired catalytic cycle and minimize inhibition by the aminopyridine.[4]

Ligand	Structure	Key Features
XPhos	Biarylphosphine	Highly effective for a broad range of cross-coupling reactions, including those with challenging heteroaromatic substrates.[4]
SPhos	Biarylphosphine	Similar to XPhos, often provides excellent results with aminopyridines.[3][4]
RuPhos	Biarylphosphine	Has shown superior performance in some cases, even at room temperature.[3]
BrettPhos	Biarylphosphine	Effective for couplings involving primary and secondary amines.[3]

Actionable Advice:

• Screen Ligands: If you are experiencing low yields, screen a panel of Buchwald-type ligands (e.g., XPhos, SPhos, RuPhos) to identify the optimal one for your specific substrate combination.

• Consider Precatalysts: Using palladium precatalysts (e.g., XPhos Pd G3) can improve reproducibility and activity, as they are often more stable and facilitate the generation of the active Pd(0) species.[5]

Problem 3: Inappropriate Base and Solvent Selection

The choice of base and solvent are highly interdependent and crucial for reaction success.

Q: What are the best base and solvent combinations for Suzuki-Miyaura coupling of 2-amino-6-(fluoromethyl)pyridine?

A: A common and effective combination is a phosphate base like potassium phosphate (K₃PO₄) in a mixture of an ethereal solvent and water (e.g., 1,4-dioxane/water or THF/water).[4][8]

Base	Solvent System	Comments
K₃PO₄	1,4-Dioxane / H₂O	A robust and widely used system for Suzuki couplings of heteroaryl halides.[4][8]
Cs₂CO₃	Toluene or Dioxane	A strong base that can be effective, particularly for less reactive substrates.[9][10]
K₂CO₃	THF / H₂O	A milder base, which can be advantageous if your substrate is base-sensitive.[10]
LiHMDS	THF or Dioxane	A very strong, non-nucleophilic base that has proven effective in specific cases, particularly for C-N cross-couplings.[3]

Actionable Advice:

• Solvent Degassing is Non-Negotiable: Always use freshly degassed solvents to prevent catalyst oxidation.[5]

• Base Strength Matters: If you suspect your substrate or product is sensitive to strong bases, consider using a milder base like K₂CO₃ or KF.[11]

• Anhydrous Conditions for Certain Couplings: For some coupling reactions, like Negishi, strictly anhydrous conditions are required.

Optimized Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a halo-2-amino-6-(fluoromethyl)pyridine with an arylboronic acid.

Materials:

• 2-Halo-6-(fluoromethyl)pyridin-2-amine (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Potassium phosphate (K₃PO₄, 2.0–3.0 equiv)

• Degassed 1,4-dioxane and water (e.g., 10:1 ratio)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the 2-halo-6-(fluoromethyl)pyridin-2-amine, arylboronic acid, and potassium phosphate.

• Inert Atmosphere: Seal the Schlenk tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst.

• Solvent Addition: Add the degassed 1,4-dioxane and water via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Exploring Other Coupling Reactions

While this guide focuses on the Suzuki-Miyaura reaction, 2-amino-6-(fluoromethyl)pyridine can participate in other important cross-coupling reactions.

Negishi Coupling

The Negishi coupling utilizes organozinc reagents and is often complementary to the Suzuki reaction. It can be particularly useful for coupling with alkyl halides.

Key Considerations:

• Anhydrous Conditions: Organozinc reagents are highly sensitive to moisture, so strictly anhydrous conditions are essential.

• Catalyst System: Palladium catalysts with phosphine ligands are typically used.

Buchwald-Hartwig Amination

This reaction forms a C-N bond and can be used to couple 2-amino-6-(fluoromethyl)pyridine with aryl halides or triflates.

Key Considerations:

• Base Selection: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly employed.[9]

• Ligand Choice: Buchwald-type ligands are also highly effective for this transformation.[9]

Conclusion

Successfully employing 2-amino-6-(fluoromethyl)pyridine in cross-coupling reactions requires a careful and systematic approach to reaction optimization. By understanding the inherent challenges posed by this substrate and methodically addressing potential points of failure—from reagent quality to the intricate interplay of catalyst, ligand, base, and solvent—researchers can unlock the full synthetic potential of this valuable building block. This guide serves as a foundational resource to empower you to troubleshoot effectively and achieve your desired synthetic outcomes with greater confidence and efficiency.

References

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC. (URL: [Link])

• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit. (URL: [Link])

• Easy Access to 2-Aminopyridines - GalChimia. (URL: [Link])

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC. (URL: [Link])

• Synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines – sequential versus multicomponent reaction approach - Beilstein Journals. (URL: [Link])

• A mild, catalyst-free synthesis of 2-aminopyridines - PMC. (URL: [Link])

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. (URL: [Link])

• (PDF) Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - ResearchGate. (URL: [Link])

• Why can't I achieve good yields for this Suzuki reaction? - ResearchGate. (URL: [Link])

• Synthesis of 5-fluoroalkylated Pyrimidine Nucleosides via Negishi Cross-Coupling. (URL: [Link])

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (URL: [Link])

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (URL: [Link])

• ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design - ResearchGate. (URL: [Link])

• MIT Open Access Articles Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. (URL: [Link])

• Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - RSC Publishing. (URL: [Link])

• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J. (URL: [Link])

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (URL: [Link])

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. (URL: [Link])

• Suzuki Coupling - Organic Chemistry Portal. (URL: [Link])

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing). (URL: [Link])

• WO2015187451A1 - Radiolabelled derivatives of a 2-amino-6-fluoro-n-[5-fluoro-pyridin-3-yl]- pyrazolo[1,5-a]pyrimidin-3-carboxamide compound useful as atr kinase inhibitor, the preparation of said compound and different solid forms thereof - Google P

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (URL: [Link])

• Negishi cross-couplings in the synthesis of amino acids - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02682J. (URL: [Link])

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC. (URL: [Link])

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (URL: [Link])

• 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - ACS Publications. (URL: [Link])

• Negishi Cross-Couplings in the Synthesis of Amino Acids - ResearchGate. (URL: [Link])

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. (URL: [Link])

• Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. (URL: [Link])

• Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation - MDPI. (URL: [Link])

• (PDF) Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. (URL: [Link])

• Tips on increasing yield of Miyaura coupling reaction? : r/OrganicChemistry - Reddit. (URL: [Link])

• 2-Amino-6-(trifluoromethyl)pyridine | C6H5F3N2 | CID 821024 - PubChem. (URL: [Link])

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society. (URL: [Link])

• Mastering Cross-Coupling Reactions with 2-Bromo-6-(trifluoromethyl)pyridine: A Synthetic Chemist's Toolkit - NINGBO INNO PHARMCHEM CO.,LTD.. (URL: [Link])

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Overcoming poor reactivity of 6-(Fluoromethyl)pyridin-2-amine in C-N coupling

Technical Support Center: C-N Coupling with 6-(Fluoromethyl)pyridin-2-amine

A Guide for Navigating Reactivity Challenges in Pharmaceutical and Materials Science Synthesis

Welcome to the technical support resource for researchers encountering challenges with C-N cross-coupling reactions involving 6-(Fluoromethyl)pyridin-2-amine. This guide is structured to provide not just protocols, but a foundational understanding of the substrate's unique reactivity profile. As Senior Application Scientists, our goal is to empower you to troubleshoot effectively by explaining the causality behind experimental choices, ensuring robust and reproducible results.

Section 1: Understanding the Core Challenge

Q1: Why is 6-(Fluoromethyl)pyridin-2-amine considered a "difficult" substrate in C-N cross-coupling reactions?

The poor reactivity of 6-(Fluoromethyl)pyridin-2-amine stems from a combination of two primary electronic and structural factors:

• Catalyst Inhibition by the Pyridine Nitrogen: This is the most significant hurdle. The lone pair of electrons on the pyridine nitrogen atom can coordinate strongly to the palladium catalyst. This coordination occupies a site on the metal center, effectively "poisoning" the catalyst and preventing it from participating in the catalytic cycle.[1][2] This is a well-documented issue for 2-substituted pyridines in general.

• Electronic Deactivation: The fluoromethyl group (-CH₂F) is moderately electron-withdrawing due to the high electronegativity of fluorine. This effect reduces the electron density of the pyridine ring and, importantly, decreases the nucleophilicity of the 2-amino group. A less nucleophilic amine will react more slowly in the crucial amine-coordination and deprotonation steps of the catalytic cycle.

These two factors work in concert to render standard C-N coupling conditions ineffective, often resulting in low yields, stalled reactions, or complete recovery of starting materials.

Section 2: Troubleshooting Guide for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for C-N bond formation, but it requires careful optimization for challenging substrates like this one.[3]

Problem: My reaction shows low to no conversion of the starting aryl halide.

This is the most common failure mode and almost always points to an issue with the catalyst's activity or stability.

• Possible Cause 1: Catalyst Poisoning and Decomposition

  • Symptoms: The reaction mixture may turn black, indicating the precipitation of inactive palladium metal ("palladium black").[1] Alternatively, analysis by TLC or LC-MS may show the reaction starting but stalling after a short period.

  • Scientific Rationale: Catalyst poisoning by the pyridine nitrogen is the likely culprit. Standard phosphine ligands may not bind to the palladium center strongly enough to prevent displacement by the pyridine.

  • Solution: Employ Sterically Bulky, Electron-Rich Ligands. The key is to use a ligand that forms a highly stable and coordinatively saturated complex with palladium, sterically shielding the metal center from the pyridine nitrogen. Bulky biaryl monophosphine ligands are the industry standard for this purpose.[4]

    Ligand	Class	Key Attributes & Recommendations
    XPhos	Biaryl Monophosphine	Excellent general-purpose ligand. Often a great starting point for screening due to its bulk and electron-rich nature.[4]
    RuPhos	Biaryl Monophosphine	Highly effective for coupling secondary amines and can be superior for electron-poor aryl halides.[5]
    BrettPhos	Biaryl Monophosphine	Exceptionally bulky. Highly effective for monoarylation of primary amines and can prevent diarylation byproducts.[5][6]
    Xantphos	Bidentate	Its wide "bite angle" can promote reductive elimination. It is sometimes effective in preventing catalyst poisoning with heterocyclic substrates.[2][6]

• Possible Cause 2: Suboptimal Base or Solvent Selection

  • Symptoms: The reaction proceeds slowly or not at all, even with an appropriate ligand. Starting materials may be insoluble.

  • Scientific Rationale: The base's role is to deprotonate the amine-palladium complex to form the key palladium-amido intermediate that undergoes reductive elimination.[3][7] The base must be strong enough for this step but not so reactive that it degrades the substrates or ligand. Base and solvent choice are intrinsically linked.[8]

  • Solution: Systematic Screening of Base and Solvent.

    • Bases: Start with a strong, non-nucleophilic base. Sodium tert-butoxide (NaOtBu) is a common first choice. If your substrate has base-sensitive groups (like esters), milder bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) should be tested.[9][10]

    • Solvents: Toluene and 1,4-dioxane are the most common and effective solvents for Buchwald-Hartwig reactions.[1][11] If substrate solubility is an issue, THF or CPME can be considered. While DMF is sometimes used, it can coordinate to the palladium center and may hinder catalysis.[8][12]

• Possible Cause 3: Inadequate Reaction Conditions

  • Symptoms: No reaction, or the formation of palladium black at elevated temperatures.

  • Scientific Rationale: These reactions typically require heat (80–110 °C) to drive the catalytic cycle.[1] However, excessively high temperatures (>120 °C) can accelerate catalyst decomposition.

  • Solution: Optimize Temperature and Ensure Inert Atmosphere.

    • Temperature: Begin screening at 100 °C. If decomposition is observed, lower the temperature to 80-90 °C and increase the reaction time.

    • Inert Atmosphere: Palladium catalysts are highly sensitive to oxygen.[13] Ensure all reagents are high-purity, solvents are anhydrous and thoroughly degassed, and the reaction is maintained under a strict inert atmosphere (argon or nitrogen).

Troubleshooting Workflow: A Systematic Approach

Optimized Protocol: Buchwald-Hartwig Amination Screening

This protocol provides a starting point for systematically optimizing the reaction.

• Setup: To an oven-dried Schlenk flask or microwave vial containing a magnetic stir bar, add the aryl halide (1.0 mmol), palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and phosphine ligand (2-4 mol% per Pd).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add the base (e.g., NaOtBu, 1.4 mmol). Then add 6-(Fluoromethyl)pyridin-2-amine (1.2 mmol).

• Solvent: Add anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.[1]

• Workup: After completion, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Section 3: Alternative Coupling Strategies

If extensive optimization of the Buchwald-Hartwig protocol fails, alternative metal-catalyzed methods should be considered.

Q2: When is a Chan-Lam (Copper-Catalyzed) coupling a better choice?

The Chan-Lam coupling, which typically pairs an amine with an arylboronic acid, is an excellent orthogonal approach.[14] Copper catalysis operates via a different mechanism than palladium and is often not susceptible to poisoning by pyridine nitrogen in the same manner.[15] It can be particularly effective for electron-deficient amines.

• General Protocol: Chan-Lam N-Arylation

  • Setup: To a round-bottom flask, add Cu(OAc)₂ (5-10 mol%), the arylboronic acid (1.0 mmol), 6-(Fluoromethyl)pyridin-2-amine (1.2-1.5 mmol), and a base (e.g., pyridine or Et₃N, 2.0 mmol).

  • Solvent: Add a solvent such as DCM or Methanol.

  • Reaction: Stir the mixture vigorously at room temperature, open to the air (the oxidant is often atmospheric oxygen). The reaction may sometimes require gentle heating.[15]

  • Monitoring & Workup: Monitor by TLC/LC-MS. Upon completion, filter the reaction mixture through celite, concentrate, and purify by column chromatography.

Q3: Is the Ullmann condensation still a viable method?

While the classical Ullmann reaction requires harsh conditions (stoichiometric copper, very high temperatures), modern ligand-accelerated versions are much milder and can be effective.[16][17] This method couples an amine with an aryl halide, making it a direct alternative to the Buchwald-Hartwig reaction.

• Key Considerations: Modern Ullmann couplings often use a copper(I) source (e.g., CuI) in the presence of a ligand, such as N,N'-dimethylethylenediamine or a phenanthroline derivative, and a base like K₂CO₃ or K₃PO₄ in a polar aprotic solvent (e.g., DMF, NMP) at elevated temperatures (100-150 °C).[16]

Section 4: Frequently Asked Questions (FAQs)

• Q4: I see a new spot on my TLC at a high Rf that isn't my product. What could it be?

  • This is often the homocoupled product of the aryl halide (an Ar-Ar biaryl compound), a common side reaction when the desired C-N coupling is slow. It indicates that oxidative addition is occurring but the subsequent steps of the amination cycle are failing. Re-evaluate your ligand, base, and temperature.

• Q5: What is the difference between a catalyst and a pre-catalyst, and which should I use?

  • A pre-catalyst is a stable, often air-tolerant, palladium(II) complex that is readily reduced in situ to the active palladium(0) catalyst. Using a well-defined pre-catalyst (e.g., G3-XPhos) can lead to more consistent and reproducible results compared to generating the active catalyst from sources like Pd(OAc)₂ or Pd₂(dba)₃, as it bypasses variability in the initial reduction step.[13]

• Q6: Can I use an aryl chloride instead of a bromide or iodide?

  • Aryl chlorides are significantly less reactive towards oxidative addition than bromides or iodides.[18] Coupling an aryl chloride successfully with a challenging amine like this one requires a highly active catalytic system. You will almost certainly need to use a very electron-rich and bulky biaryl phosphine ligand (like BrettPhos or tBuXPhos) and may require higher temperatures and longer reaction times.[4]

References

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. (URL: [Link])

• Overcoming Limitations in Chan-Lam Amination with Alkylboronic Esters via Aminyl Radical Substitution - ChemRxiv. (URL: [Link])

• Generalization of the Chan–Lam Reaction via Photoinduced Copper Catalysis | CCS Chemistry - Chinese Chemical Society. (URL: [Link])

• The Role of the Base in Buchwald-Hartwig Amination. | Request PDF - ResearchGate. (URL: [Link])

• Convenient copper-mediated Chan-Lam coupling of 2-aminopyridine: Facile synthesis of N-arylpyridin-2-amines | Request PDF - ResearchGate. (URL: [Link])

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions - PMC. (URL: [Link])

• Copper-promoted C–Element Bond Oxidative Coupling Reaction with Boronic Acids | Synthetic Methods in Drug Discovery: Volume 1 - Books. (URL: [Link])

• Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides | Journal of the American Chemical Society. (URL: [Link])

• Photocatalytic Chan‐Lam amination of 2‐Aminopyridines. - ResearchGate. (URL: [Link])

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society. (URL: [Link])

• Industrial-Scale Palladium-Catalyzed Coupling of Aryl Halides and Amines - University of Windsor. (URL: [Link])

• Palladium-Catalyzed Amidation and Amination of (Hetero)aryl Chlorides under Homogeneous Conditions Enabled by a Soluble DBU/NaTFA Dual-Base System - ACS Publications. (URL: [Link])

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC. (URL: [Link])

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines - PMC. (URL: [Link])

• Cross-Coupling Catalysts. (URL: [Link])

• Synthesis and study of ligands for Pd-catalyzed C-O and C-N coupling - DSpace@MIT. (URL: [Link])

• Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids - ResearchGate. (URL: [Link])

• Ullmann Coupling & other Cu Catalyzed reactions - Organic Synthesis. (URL: [Link])

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines | The Journal of Organic Chemistry - ACS Publications - ACS.org. (URL: [Link])

• Nickel-catalyzed C–N bond activation: activated primary amines as alkylating reagents in reductive cross-coupling - Chemical Science (RSC Publishing) DOI:10.1039/C9SC00783K. (URL: [Link])

• Contrasting Reactivity of Fluoropyridines at Palladium and Platinum: C−F Oxidative Addition at Palladium, P−C and C−F Activation at Platinum | Organometallics - ACS Publications. (URL: [Link])

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC. (URL: [Link])

• Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? | ResearchGate. (URL: [Link])

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. (URL: [Link])

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

• Electroreductive 4-Pyridylation of Electron-deficient Alkenes with Assistance of Ni(acac)2 | Organic Letters - ACS Publications. (URL: [Link])

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners - MDPI. (URL: [Link])

• A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - MDPI. (URL: [Link])

• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis | Chemical Reviews - ACS Publications. (URL: [Link])

• A Convenient N-Arylation Route for Electron-Deficient Pyridines: The Case of π-Extended Electrochromic Phosphaviologens | Journal of the American Chemical Society. (URL: [Link])

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. (URL: [Link])

• Synthesis of functionalised fluorinated pyridine derivatives by site-selective Suzuki-Miyaura cross-coupling reactions of halogenated pyridines - King Fahd University of Petroleum & Minerals. (URL: [Link])

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines | ACS Catalysis. (URL: [Link])

• Buchwald-Hartwig Coupling - Organic Synthesis. (URL: [Link])

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Troubleshooting low yields in the fluorination of pyridine precursors

Welcome to the Technical Support Center for Pyridine Fluorination. As a Senior Application Scientist, I have designed this resource to move beyond superficial fixes. The fluorination of electron-deficient heterocycles is notoriously challenging due to competing electronic effects, reagent instability, and rigid activation energy barriers.

This guide dissects the thermodynamic and kinetic bottlenecks that cause low yields. By understanding the causality behind each failure mode, you can apply these field-proven, mechanistically grounded solutions to rescue your synthetic workflows.

Diagnostic Workflow: Identifying Your Fluorination Bottleneck

Before adjusting parameters, you must identify the mechanistic pathway appropriate for your specific pyridine precursor. Use the diagnostic logic tree below to isolate your primary failure mode.

Diagnostic workflow for identifying and resolving pyridine fluorination bottlenecks.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My large-scale Halex (Halogen Exchange) reaction on a chloropyridine is stalling at 30% conversion. Heating further only causes degradation. How can I drive this to completion? Causality: The Halex reaction relies on Nucleophilic Aromatic Substitution (SNAr). While the pyridine ring is electron-deficient, standard potassium fluoride (KF) has high lattice energy and poor solubility in aprotic solvents (like DMSO or sulfolane)[1]. Furthermore, trace water contamination strongly hydrates the fluoride ion, creating a tight hydrogen-bonded sphere that completely neutralizes its nucleophilicity[2]. Solution:

• Switch the Fluoride Source: Use Cesium Fluoride (CsF). The larger cesium cation results in lower lattice energy, yielding more "naked" and reactive fluoride ions in solution.

• Employ a Phase-Transfer Catalyst (PTC): Adding a PTC (like tetraphenylphosphonium bromide) dramatically improves the solubility and reactivity of the fluoride salt in the organic phase[2].

Q2: I am attempting a Balz-Schiemann reaction on an aminopyridine, but the diazonium tetrafluoroborate salt decomposes violently, resulting in tar and abysmal yields. What is the mechanistic failure here? Causality: Pyridyl diazonium salts are highly unstable. The traditional Balz-Schiemann thermal decomposition generates highly reactive aryl cations[3]. If the heating is uncontrolled, homolytic cleavage competes with the desired heterolytic pathway, leading to radical-induced polymerization, tar formation, and biaryl byproducts. Solution:

• Counterion Swap: Exchange the standard tetrafluoroborate ( BF4−​ ) for hexafluorophosphate ( PF6−​ ) or hexafluoroantimonate ( SbF6−​ ). These counterions yield much more stable diazonium salts that decompose cleanly to the fluorinated product[3].

• Solvent Moderation: Instead of neat thermal decomposition, perform the degradation in a high-boiling, non-polar solvent (such as petroleum ether or chlorobenzene) to dissipate exothermic heat and suppress side reactions[4].

Q3: Direct electrophilic fluorination of my unbiased pyridine using Selectfluor yields only trace amounts of product. Why is Selectfluor unreactive here? Causality: Unbiased pyridines are heavily deactivated toward electrophilic aromatic substitution due to the electronegative nitrogen atom withdrawing electron density from the ring[5]. Selectfluor is not electrophilic enough to overcome this barrier without activating groups. Solution: Utilize a temporary dearomatization strategy. By converting the pyridine to an oxazinopyridine intermediate, you dearomatize the ring, making it electron-rich and susceptible to electrophilic attack by Selectfluor. Adding KF and 18-crown-6 (which improves the solubility of KF) facilitates the rearomatization step, driving yields up to 95%[6].

Q4: I need to synthesize a meta-fluorinated pyridine, but nucleophilic substitution only works for ortho and para positions. What is the most reliable workaround? Causality: The nitrogen atom in pyridine directs nucleophilic attack to the C2 (ortho) and C4 (para) positions because the resulting negative charge in the Meisenheimer intermediate is stabilized on the electronegative nitrogen. Meta-attack places the charge on a carbon atom, which is energetically prohibitive[7]. Solution: Utilize pyridine N-oxides. The strong electron-withdrawing effect of the N-oxide drastically alters the electronic landscape of the ring, allowing for direct nucleophilic fluorination at the meta position[7]. Alternatively, activating the N-oxide to a 2-pyridyltrialkylammonium salt creates a superior leaving group for targeted fluorination[8].

Mechanistic workflow for site-selective fluorination via N-oxide intermediates.

Quantitative Data Summary

The following table summarizes the expected yields and primary troubleshooting interventions for the major pyridine fluorination strategies.

Fluorination Strategy	Substrate Requirement	Typical Yield	Primary Failure Mode	Mechanistic Troubleshooting Intervention
Halex (SNAr)	Halopyridines (Cl, Br)	40–85%	Stalled conversion	Switch KF to CsF; add PTC; ensure rigorous anhydrous conditions[1][2].
Balz-Schiemann	Aminopyridines	30–70%	Exothermic decomposition	Swap BF4−​ for PF6−​ or SbF6−​ ; use non-polar heat-sink solvents[3][4].
Electrophilic	Unbiased Pyridines	10–50%	Poor regioselectivity	Employ oxazinopyridine dearomatization + KF/18-crown-6[6].
N-Oxide Directed	Pyridine N-Oxides	60–90%	Competing elimination	Pre-activate with Ts2​O/NMe3​ ; use TBAF in an aprotic solvent[8].

Self-Validating Experimental Protocols

Protocol A: Optimized Halex Reaction with Phase-Transfer Catalysis

Use this protocol when scaling up the synthesis of activated fluoropyridines from chloropyridines.

• Reagent Preparation: Dry CsF (3.0 equiv) under dynamic vacuum at 150 °C for 4 hours. Causality: Removing the hydration sphere is critical; trace water will completely deactivate the fluoride nucleophile.

• Reaction Setup: In a flame-dried Schlenk flask under argon, combine the chloropyridine substrate (1.0 equiv), the anhydrous CsF, and tetraphenylphosphonium bromide (10 mol%) in anhydrous sulfolane (0.5 M).

• Execution: Heat the mixture to 180 °C with vigorous stirring for 12–24 hours.

• Self-Validation Step: Withdraw a 50 µL aliquot, dilute in ether, wash with water, and analyze via GC-MS. The reaction is complete when the chloropyridine mass peak disappears and the [M-18.5] fluoropyridine peak dominates. Do not quench the bulk reaction until this mass shift is confirmed.

Protocol B: Regioselective Fluorination via Pyridine N-Oxide Activation

Use this protocol to bypass the regioselectivity limitations of standard SNAr reactions.

• Activation Setup: Dissolve the pyridine N-oxide (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M) and cool to 0 °C under argon.

• Salt Formation: Slowly add p-toluenesulfonic anhydride ( Ts2​O , 3.0 equiv) followed by trimethylamine ( NMe3​ , 6.0 equiv). Stir from 0 °C to room temperature over 2 hours[8]. Causality: This forms a 2-pyridyltrialkylammonium salt, transforming the oxygen-bound intermediate into a highly labile leaving group.

• Fluorination: Remove the CH2​Cl2​ under reduced pressure. Resuspend the crude salt in anhydrous DMF. Add a 1 M solution of Tetrabutylammonium fluoride (TBAF) in THF (2.0 equiv) and stir at room temperature for 1 hour.

• Self-Validation Step: Monitor the reaction via 19F -NMR of the crude mixture. The appearance of a sharp singlet (typically between -60 to -75 ppm, depending on substituents) confirms successful integration of the fluorine atom onto the ring. Unreacted fluoride will appear as a broad upfield signal.

References

• Technical Support Center: Scalable Synthesis of Fluorinated Pyridines. Benchchem.
• Radiochemical synthesis of [18F]3-fluoro-4-aminopyridine: a case for producing metafluorinated pyridines via direct nucleophilic fluorination of pyridine N-oxides. Journal of Nuclear Medicine.
• Balz–Schiemann reaction. Grokipedia.
• Selective Fluorination of 4-Substituted 2-Aminopyridines and Pyridin-2(1H)-ones in Aqueous Solution. Organic Letters.
• The Advent of a Privileged Scaffold: A Technical History of Fluorinated Pyridines. Benchchem.
• Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. PMC.
• Formal meta-C–H-Fluorination of Pyridines and Isoquinolines through Dearomatized Oxazinopyridine Intermediates. Journal of the American Chemical Society.
• Balz–Schiemann reaction. Wikipedia.
• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. Organic Letters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 4. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Radiochemical synthesis of [18F]3-fluoro-4-aminopyridine: a case for producing metafluorinated pyridines via direct nucleophilic fluorination of pyridine N-oxides | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 8. pubs.acs.org [pubs.acs.org]

Scaling up the synthesis of 2-amino-6-(fluoromethyl)pyridine

Technical Support Center: Scaling Up the Synthesis of 2-Amino-6-(fluoromethyl)pyridine

The synthesis of 2-amino-6-(fluoromethyl)pyridine is a critical pathway for generating fluorinated building blocks used in advanced agrochemicals and pharmaceuticals[1]. However, transitioning this synthesis from the bench to a multi-kilogram pilot scale introduces severe safety, chemoselectivity, and engineering challenges.

As a Senior Application Scientist, I have structured this guide to provide authoritative troubleshooting, empirical thermal data, and a self-validating scale-up protocol designed to mitigate thermal runaway risks and ensure high-yield continuous processing.

Workflow Visualization

Fig 1: Scale-up synthetic workflow for 2-amino-6-(fluoromethyl)pyridine.

Section 1: Troubleshooting & FAQs

Q1: Why do we experience massive degradation and thermal runaway when using DAST on a multi-kilogram scale, even though it worked perfectly at 5g? Expert Analysis: DAST (Diethylaminosulfur trifluoride) is notoriously unstable at elevated temperatures. Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) analyses show DAST has an onset of decomposition around 140°C with an extreme exothermic heat release (-ΔH ≈ 1641–1700 J/g)[2]. At scale, inadequate heat dissipation during the highly exothermic deoxofluorination leads to localized hotspots. This triggers auto-catalytic decomposition and a potentially fatal thermal runaway[3]. Solution: For direct deoxofluorination, switch to XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate). It is a crystalline reagent with a significantly higher decomposition onset (~205°C) and lower exothermic energy (-ΔH ≈ 661 J/g), making it intrinsically safer for scale-up[2][4]. Alternatively, adopt the two-step Mesylation/KF protocol (detailed below) to completely avoid hazardous sulfur-based fluorinating agents.

Q2: How do we prevent the 2-amino group from interfering during the fluorination step? Expert Analysis: The primary amine at the 2-position of the pyridine ring is highly nucleophilic. If left unprotected, it will aggressively compete with the hydroxymethyl oxygen for the electrophilic fluorinating agent (leading to N-fluorination) or cause intramolecular cyclization if a leaving group (like a mesylate) is formed at the 6-position. Solution: Implement a robust protection strategy prior to activation. Di-tert-butyl dicarbonate (Boc₂O) with a catalytic amount of DMAP is the industry standard. The bulky N-Boc group sterically and electronically shields the amine, preventing side reactions and facilitating easier chromatographic purification or crystallization of the intermediate.

Q3: What reactor materials are required for the fluorination step? Expert Analysis: Direct deoxofluorination reactions (even with XtalFluor-E when promoted by HF·amine complexes) generate highly corrosive hydrogen fluoride (HF) as a byproduct[4]. Standard borosilicate glass-lined stainless steel (GLSS) reactors will be rapidly etched, leading to catastrophic equipment failure and silicon contamination in your product. Solution: If using XtalFluor-E or DAST, the fluorination step must be conducted in PTFE-lined (Teflon) or Hastelloy C-276 reactors. If you utilize the Mesylate/KF displacement route, GLSS reactors are acceptable only if the system is strictly anhydrous, though PTFE is still recommended to mitigate risks from accidental moisture ingress.

Q4: We are using the Mesylation/KF displacement route. How can we improve the yield of the fluoride displacement step? Expert Analysis: Fluoride is a poor nucleophile in protic or highly solvating conditions due to tight hydration shells. If your Potassium Fluoride (KF) is not strictly anhydrous, trace water will act as a competing nucleophile, converting the mesylate back to the hydroxymethyl starting material or forming ether dimers. Solution: Use spray-dried KF to ensure absolute anhydricity. Additionally, incorporate a phase-transfer catalyst such as 18-crown-6. The crown ether chelates the K⁺ ion, leaving a "naked", highly reactive F⁻ ion. Run the reaction in a polar aprotic solvent like anhydrous Acetonitrile (MeCN) or Sulfolane at 80°C.

Section 2: Quantitative Thermal Data for Fluorinating Agents

To justify the shift away from traditional reagents during scale-up, consult the following thermal stability parameters[2]:

Fluorinating Agent	Physical State	Onset of Decomposition (°C)	Exothermic Heat (-ΔH) (J/g)	Scale-Up Safety Profile
DAST	Liquid	~140	1641 - 1700	High Risk (Thermal Runaway)
Deoxo-Fluor	Liquid	~140	1031 - 1100	Moderate-High Risk
XtalFluor-E	Crystalline Solid	~205	661 - 1260	Excellent (Stable)
KF / 18-crown-6	Solid	>300	N/A	Excellent (No HF generated)

Section 3: Scale-Up Experimental Protocol (Mesylation/KF Route)

This protocol utilizes a two-step activation/displacement methodology to avoid the hazards of HF-generating reagents on a pilot scale. Every step includes In-Process Control (IPC) metrics to ensure a self-validating system.

Step 1: Amine Protection (N-Boc Formation)

• Charge: To a clean, dry GLSS reactor, charge 2-amino-6-(hydroxymethyl)pyridine (1.0 eq) and anhydrous THF (10 vol).

• Addition: Add DMAP (0.05 eq). Cool the reactor to 0–5°C.

• Reaction: Slowly dose Boc₂O (1.1 eq) dissolved in THF (2 vol) over 2 hours, maintaining the internal temperature below 10°C.

• Mechanistic Rationale: The slow addition prevents thermal spikes and limits di-Boc formation. DMAP acts as a nucleophilic catalyst, accelerating the protection of the less reactive aminopyridine nitrogen.

• IPC: Monitor via HPLC. Proceed when starting material is <1.0% (Area%).

Step 2: Activation (Mesylation)

• Charge: To the N-Boc protected intermediate in DCM (10 vol), add Triethylamine (1.5 eq). Cool to -5°C.

• Addition: Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq) over 3 hours.

• Mechanistic Rationale: MsCl converts the hydroxyl group into a highly reactive mesylate leaving group. Strict temperature control (<0°C) is vital to prevent the degradation of the unstable mesylate intermediate.

• IPC: Monitor via HPLC. Quench with ice water immediately upon completion (<2% intermediate remaining). Separate layers, dry the organic phase over Na₂SO₄, and concentrate under reduced pressure. Do not store the mesylate; use immediately in Step 3.

Step 3: Nucleophilic Fluorination

• Preparation: In a dry PTFE-lined reactor, charge anhydrous Acetonitrile (15 vol), spray-dried KF (3.0 eq), and 18-crown-6 (0.2 eq).

• Validation (Critical IPC): Perform Karl Fischer titration on the slurry. Water content must be <100 ppm. If >100 ppm, add molecular sieves or distill a portion of the MeCN.

• Reaction: Add the freshly prepared mesylate from Step 2. Heat the suspension to 80°C for 12–16 hours under a nitrogen atmosphere.

• Mechanistic Rationale: 18-crown-6 sequesters the potassium cation, generating a highly nucleophilic "naked" fluoride ion that rapidly displaces the mesylate via an Sₙ2 mechanism.

Step 4: Deprotection

• Charge: Isolate the fluorinated Boc-intermediate via standard aqueous workup. Dissolve in Dichloromethane (5 vol).

• Reaction: Add 4M HCl in Dioxane (5.0 eq) at room temperature. Stir for 4 hours.

• Mechanistic Rationale: The acidic conditions protonate the Boc carbamate, leading to the expulsion of isobutylene gas and carbon dioxide, revealing the target primary amine.

• Isolation: Concentrate the mixture, neutralize with saturated aqueous NaHCO₃, and extract with Ethyl Acetate. Crystallize the final 2-amino-6-(fluoromethyl)pyridine from Heptane/EtOAc.

References

• BenchChem. "A Comprehensive Technical Guide to the Thermal Stability of XtalFluor-E and Other Deoxofluorinating Agents." BenchChem Technical Resources. 2

• Sigma-Aldrich. "XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents." Technology Spotlights. 4

• Google Patents. "EP2057111A1 - A large scale method for the deoxofluorination of ketones." 3

• Google Patents. "WO2015037680A1 - Heterocyclic amide compound and herbicide." 1

Sources

• 1. WO2015037680A1 - Heterocyclic amide compound and herbicide - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP2057111A1 - A large scale method for the deoxofluorination of ketones - Google Patents [patents.google.com]
• 4. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]

Reference Data & Comparative Studies

Structural Confirmation of 2-Amino-6-(fluoromethyl)pyridine: A Comparative Guide to 2D NMR vs. Alternative Modalities

In modern drug discovery and agrochemical development, the strategic incorporation of fluorine into N-heterocycles is a proven tactic to modulate lipophilicity, metabolic stability, and target binding affinity. However, confirming the exact regiochemistry of these substitutions—such as differentiating 2-amino-6-(fluoromethyl)pyridine from its 2,4- or 2,5- isomers—presents a significant analytical challenge.

As a Senior Application Scientist, I frequently see development pipelines stalled by ambiguous structural assignments. While conventional techniques provide foundational data, they often fail to definitively resolve regioisomerism in solution. This guide objectively compares the performance of 2D Nuclear Magnetic Resonance (NMR) spectroscopy against alternative modalities (Mass Spectrometry, X-ray Crystallography, and 1D NMR) and provides a self-validating experimental protocol for unambiguous structural elucidation.

Comparative Analysis of Analytical Modalities

To establish a highly confident structural assignment, it is critical to understand the strengths and limitations of the available analytical tools.

Analytical Modality	Primary Output	Regioisomer Resolution	Strengths	Limitations
Mass Spectrometry (MS/MS)	Exact mass & fragmentation	Low	High sensitivity; confirms molecular formula (C6H7FN2, m/z 126.06).	1 without identical reference standards[1].
X-Ray Crystallography	3D atomic coordinates	High	Provides absolute solid-state configuration and bond lengths.	2, which is difficult for low-molecular-weight fluorinated oils; solid-state conformation may differ from solution state[2].
1D NMR (¹H, ¹³C, ¹⁹F)	Basic connectivity	Moderate	Confirms functional groups (e.g., ¹J_HF doublet of -CH₂F).	Overlapping aromatic signals and lack of inter-group connectivity leave the relative positions of -NH₂ and -CH₂F ambiguous.
2D NMR Suite	Full molecular topology	Definitive	Maps exact through-bond and through-space relationships in the solution state.	Requires higher sample concentrations and longer acquisition times.

While X-ray crystallography is often considered the gold standard,3 offer a more universally applicable and biologically relevant solution-state confirmation[3].

The Causality of the 2D NMR Workflow

To achieve absolute certainty, we must build a self-validating system . This means that structural hypotheses generated by one experiment must be orthogonally proven by another. For 2-amino-6-(fluoromethyl)pyridine, we rely on three pillars of 2D NMR:

• The Carbon Backbone (¹H-¹³C HMBC): Heteronuclear Multiple Bond Correlation (HMBC) bridges the heteroatom gaps. The protons of the -CH₂F group will show 3-bond correlations to the pyridine C5 and C6 carbons. This anchors the fluoromethyl group to a specific side of the ring.

• The Amino Anchor (¹H-¹⁵N HMBC): By correlating the broad -NH₂ singlet to the ¹⁵N nucleus of the pyridine ring and the adjacent C2 carbon, we definitively place the amino group at the 2-position,4[4].

• The Spatial Validator (¹H-¹⁹F HOESY): Through-bond data proposes the model; through-space data proves it. Heteronuclear Overhauser Effect Spectroscopy (HOESY) detects spatial proximity (< 5 Å). If the -CH₂F group is truly at the 6-position,5[5]. Any spatial correlation to H4 would immediately flag a 5-substituted regioisomer.

Workflow for elucidating fluorinated pyridine regioisomers comparing 2D NMR with alternatives.

Self-Validating Experimental Protocol

To ensure reproducibility and high-fidelity data, execute the following step-by-step methodology on a spectrometer equipped with a fluorine-capable probe (e.g., a 500 MHz instrument with a QCI-F cryoprobe).

Phase 1: Sample Preparation & Baseline Establishment

• Step 1: Solvent Selection. Dissolve 15–20 mg of the compound in 0.6 mL of DMSO-d₆. Causality: DMSO-d₆ is strictly chosen over CDCl₃ or CD₃OD because its strong hydrogen-bonding capability drastically slows the intermolecular exchange rate of the -NH₂ protons. This allows the amino protons to be observed as a distinct, integrable signal rather than broadening into the baseline.

• Step 2: 1D Baselines. Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F{¹H} spectra. Calibrate the ¹⁹F spectral width to cover -150 to -250 ppm to capture the -CH₂F signal.

Phase 2: Through-Bond Backbone Mapping

• Step 3: ¹H-¹³C HSQC. Run a multiplicity-edited HSQC. Causality: Set the ¹J_CH coupling constant to 145 Hz. This optimizes polarization transfer for the sp² hybridized pyridine ring protons, allowing unambiguous assignment of H3, H4, and H5 to their respective carbons.

• Step 4: ¹H-¹³C HMBC. Optimize the long-range coupling delay for ⁿJ_CH = 8 Hz. This will reveal the critical 3-bond correlations from the -CH₂F protons to the pyridine C5, linking the aliphatic side chain to the aromatic system.

• Step 5: ¹H-¹⁵N HMBC. Utilize natural abundance ¹⁵N detection. Optimize for ⁿJ_NH = 5–10 Hz. This step anchors the -NH₂ protons to C2 and N1.

Phase 3: Through-Space Spatial Validation

• Step 6: ¹H-¹⁹F HOESY. Set the mixing time (τ_m) to 300–400 ms. Causality: 6 to maximize the heteronuclear cross-relaxation rate (σ_HF) between ¹⁹F and ¹H while minimizing secondary spin-diffusion pathways that could yield false-positive spatial correlations[6].

Quantitative Data Presentation

The table below summarizes the expected quantitative NMR shifts and the self-validating 2D correlations required to confirm the 2-amino-6-(fluoromethyl)pyridine structure. If the HMBC and HOESY data contradict each other (e.g., HMBC suggests position 6, but HOESY shows spatial proximity to H4), the system flags a potential impurity or misassigned isomer.

Nucleus / Group	Expected Shift	Multiplicity & Coupling	Key HMBC Correlations (Through-Bond)	Key HOESY Correlations (Through-Space)
-NH₂ (Pos 2)	~ 6.2 ppm (¹H)	Broad singlet	C2, C3, N1 (via ¹⁵N HMBC)	H3
H3 (Pos 3)	~ 6.4 ppm (¹H)	Doublet (³J_HH ~ 8 Hz)	C2, C4, C5	-NH₂
H4 (Pos 4)	~ 7.3 ppm (¹H)	Triplet (³J_HH ~ 8 Hz)	C2, C6	H3, H5
H5 (Pos 5)	~ 6.6 ppm (¹H)	Doublet (³J_HH ~ 7.5 Hz)	C3, C4, C6	H4, -CH₂F
-CH₂F (Pos 6)	~ 5.2 ppm (¹H)	Doublet (¹J_HF ~ 47 Hz)	C5, C6, N1 (via ¹⁵N HMBC)	H5
¹⁹F	~ -215 ppm (¹⁹F)	Triplet (¹J_FH ~ 47 Hz)	7[7]	H5, -CH₂F protons

By rigorously applying this methodology, researchers can bypass the ambiguities of 1D NMR and the crystallization bottlenecks of X-ray diffraction, ensuring that downstream biological assays are conducted on definitively characterized chemical matter.

References

• Source: nih.
• Source: rsc.
• Source: semanticscholar.
• Source: researchgate.
• Source: benchchem.
• Source: d-nb.
• Source: nih.

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• 1. C11H9BrN6S2 | Benchchem [benchchem.com]
• 2. Automated NMR Assignment and Protein Structure Determination using Sparse Dipolar Coupling Constraints - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. d-nb.info [d-nb.info]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Reactivity Guide: 6-(Fluoromethyl)pyridin-2-amine vs. 6-Methylpyridin-2-amine

The strategic replacement of a methyl group with a fluoromethyl group is a foundational bioisosteric transformation in medicinal chemistry and agrochemical development. While structurally similar, 6-(Fluoromethyl)pyridin-2-amine and 6-methylpyridin-2-amine exhibit profoundly different reactivity profiles.

As a Senior Application Scientist, I have designed this guide to move beyond surface-level observations, delving into the electronic causality that dictates their chemical behavior. By understanding these mechanisms, researchers can predict reaction kinetics, optimize synthetic routes, and rationally design metabolically stable therapeutics.

Electronic Causality & Structural Dynamics

The reactivity of 2-aminopyridine derivatives is governed by the electron density across the aromatic π-cloud and the exocyclic nitrogen lone pair. The substituent at the 6-position acts as the primary electronic modulator for these molecules.

The Methyl Group (+I Effect)

In 6-methylpyridin-2-amine , the methyl group acts as an electron-donating moiety through hyperconjugation and a positive inductive (+I) effect. This pushes electron density into the pyridine ring, stabilizing the aromatic system and increasing the electron density on both the pyridine nitrogen and the 2-amino group[1]. Consequently, the molecule exhibits higher basicity (higher pKa) and the amino group acts as a strong, highly reactive nucleophile[2].

The Fluoromethyl Group (-I Effect)

Conversely, substituting a single hydrogen for a highly electronegative fluorine atom to form 6-(Fluoromethyl)pyridin-2-amine fundamentally alters the molecule's electronics. The C-F bond creates a strong dipole, exerting a powerful negative inductive (-I) effect through the sigma-bond network. This pulls electron density away from the ring and the amino group. The fluorination of alkyl groups on pyridines significantly lowers the pKa of the conjugate acid because the electron-depleted nitrogen is less capable of stabilizing a positive charge upon protonation[3],[4]. Furthermore, this fluorination alters the electron density distribution of the pyridine π-cloud, fundamentally shifting its electron donor-acceptor capabilities[5].

Substituent electronic effects on pyridine reactivity and stability.

Quantitative Reactivity Comparison

The divergent electronic states of these two molecules manifest in highly predictable, measurable reactivity differences. More Lewis basic pyridines (like the methyl variant) undergo electrophilic functionalization at accelerated rates compared to their deactivated fluorinated counterparts[6].

Parameter	6-Methylpyridin-2-amine	6-(Fluoromethyl)pyridin-2-amine	Mechanistic Causality
Substituent Electronic Effect	+I (Electron Donating)	-I (Electron Withdrawing)	Fluorine's high electronegativity pulls electron density away from the core via sigma bonds.
Estimated pKa (Conjugate Acid)	~7.4	~6.2	Fluorination of the adjacent alkyl chain typically drops pyridine pKa by ~1.2 units per fluorine atom[3].
Amine Nucleophilicity	High	Moderate	Reduced electron density at the 2-amino position in the fluoro analog slows nucleophilic attack.
Ring EAS Susceptibility	High (ortho/para to NH2)	Moderate	The pyridine ring is deactivated by the -CH2F group relative to the activating -CH3 group.
Metabolic Stability (CYP450)	Low (Prone to hydroxylation)	High	The high bond dissociation energy of the C-F bond prevents rapid enzymatic oxidation of the alkyl group.

Self-Validating Experimental Protocols

To objectively compare the performance of these two compounds, experimental workflows must be designed as self-validating systems. This ensures that the data generated is free from instrumental drift or environmental artifacts.

Protocol A: Comparative pKa Determination via Potentiometric Titration

To prove the basicity differential, a highly controlled potentiometric titration is required.

• System Calibration: Calibrate a high-precision glass pH electrode using three standard NIST-traceable buffers (pH 4.00, 7.00, 10.00) immediately prior to the experiment.

• Sample Preparation: Dissolve 1.0 mmol of the target pyridine in 50 mL of degassed, deionized water (sparged with N2 to remove dissolved CO2, which forms carbonic acid and skews results).

• Forward Titration: Titrate the solution with standardized 0.1 M HCl under a continuous N2 blanket. Record the pH after each 0.1 mL addition until a pH of 2.0 is reached.

• Self-Validating Step (Hysteresis Check): Perform a backward titration on the same sample using standardized 0.1 M NaOH back to pH 10.0. The forward and backward titration curves must overlay perfectly (ΔpKa < 0.05). Any deviation indicates CO2 absorption or electrode fouling.

• Data Analysis: Calculate the pKa from the half-equivalence point of the first derivative curve.

Protocol B: Kinetic Profiling of N-Acylation (Nucleophilicity Assay)

To quantify the difference in nucleophilicity, we measure the rate of N-acylation using benzoyl chloride.

• Equimolar Preparation: In a dry, argon-purged flask, dissolve 5.0 mmol of the pyridine substrate and 5.0 mmol of an internal standard (1,3,5-trimethoxybenzene) in 20 mL of anhydrous dichloromethane (DCM).

• Reaction Initiation: Add 5.5 mmol of benzoyl chloride dropwise at exactly 25.0°C (maintained via a Peltier-cooled water bath).

• Aliquot Sampling: At t = 1, 5, 10, 20, and 30 minutes, extract a 100 µL aliquot and immediately quench it in 1 mL of methanol (converting unreacted benzoyl chloride to methyl benzoate).

• Self-Validating Step (Mass Balance): Analyze the aliquots via HPLC-UV. The internal standard validates the injection volume. The sum of the integrated areas of the unreacted substrate and the N-acylated product must remain constant across all time points, proving no side reactions or degradation occurred.

• Kinetic Plotting: Plot ln([Substrate]t​/[Substrate]0​) versus time to determine the pseudo-first-order rate constant ( k ).

Self-validating workflow for comparative N-acylation kinetics.

Implications in Rational Drug Design

The choice between a 6-methyl and a 6-fluoromethyl group is rarely arbitrary in drug discovery. While 6-methylpyridin-2-amine is an excellent, highly reactive synthetic intermediate for building complex heterocycles[2], its utility in final drug candidates is often limited by poor metabolic stability. Hepatic Cytochrome P450 enzymes readily oxidize the electron-rich benzylic-like methyl group to a hydroxymethyl or carboxylic acid, leading to rapid clearance.

By utilizing 6-(Fluoromethyl)pyridin-2-amine, researchers sacrifice a degree of synthetic reactivity (requiring harsher conditions or stronger electrophiles for N-functionalization) in exchange for a massive gain in pharmacokinetic stability. The strong C-F bond resists oxidative cleavage, prolonging the half-life of the molecule in vivo. Furthermore, the reduced basicity of the fluorinated analog can enhance membrane permeability and reduce hERG channel liability, making it a superior choice for advanced lead optimization.

References

• Impact of Fluorine Pattern on Lipophilicity and Acid−Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - ACS Publications.[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - Journal of the American Chemical Society.[Link]

• How Aromatic Fluorination Exchanges the Interaction Role of Pyridine with Carbonyl Compounds: The Formaldehyde Adduct - PMC.[Link]

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Strategic Fluorination of Pyridines: A Comparative Guide to Synthetic Methodologies

Introduction: The Privileged Fluoropyridine Scaffold

Fluorinated pyridines are indispensable building blocks in modern medicinal chemistry and agrochemical development. The incorporation of a highly electronegative fluorine atom modulates the basicity of the pyridine nitrogen, enhances metabolic stability, and improves lipophilicity. However, the inherent electron-deficient nature of the pyridine ring—coupled with the nucleophilicity of its nitrogen atom—creates significant synthetic hurdles.

This guide provides an objective, comparative analysis of three distinct fluorination methodologies: the classical Nucleophilic Aromatic Substitution (Halex), modern Electrophilic Fluorination via Dearomatization, and Photoredox Catalysis. By analyzing the causality behind these experimental choices, researchers can select the optimal self-validating protocol for their specific synthetic targets.

Nucleophilic Aromatic Substitution (Halex Reaction)

Causality & Mechanism

The Halogen Exchange (Halex) reaction remains a foundational method for synthesizing 2- and 4-fluoropyridines on an industrial scale[1]. Because the pyridine ring is electron-deficient, it is naturally primed for Nucleophilic Aromatic Substitution (SNAr). The addition of electron-withdrawing groups (such as a nitro group at the C5 position) further lowers the Lowest Unoccupied Molecular Orbital (LUMO), stabilizing the anionic Meisenheimer intermediate[1].

Potassium fluoride (KF) or cesium fluoride (CsF) serves as the fluoride source. The critical experimental choice here is the use of a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) under strictly anhydrous conditions. DMSO solvates the potassium cation but leaves the fluoride anion relatively "naked" and highly nucleophilic, driving the displacement of the heavier halogen[1].

Protocol: Synthesis of 2-Fluoro-5-nitropyridine

• Preparation: Charge an oven-dried round-bottom flask equipped with a Dean-Stark apparatus with 2-chloro-5-nitropyridine (1.0 equiv) and spray-dried, anhydrous KF (3.0 equiv)[1].

• Solvation: Suspend the reagents in anhydrous DMSO to achieve a 0.5 M concentration[1].

• Reaction: Heat the mixture to 150 °C under a nitrogen atmosphere for 12–24 hours. The Dean-Stark trap ensures the continuous removal of trace water, preventing the unwanted hydrolysis of the chloropyridine into a pyridone[1].

• Workup: Cool the reaction to room temperature, dilute with cold aqueous sodium bicarbonate, and extract with dichloromethane. Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure[1].

Workflow Diagram

Caption: Experimental workflow for the Halex SNAr fluorination of activated pyridines.

Electrophilic Fluorination via Zincke Imine Intermediates

Causality & Mechanism

Direct electrophilic fluorination of unbiased pyridines is notoriously difficult. The nitrogen lone pair acts as a potent nucleophile, preferentially reacting with electrophilic fluorinating agents (like Selectfluor) to form N-fluoro-pyridinium salts, which deactivate the ring toward further electrophilic attack[2].

To achieve selective meta-fluorination (C3-position), researchers utilize temporary dearomatization strategies[2]. By converting the pyridine into a ring-opened Zincke imine, the aromaticity is temporarily broken[3]. This structural reorganization isolates the enamine-like double bonds, allowing for highly regioselective C–F bond formation using Selectfluor. Subsequent amine-mediated ring closure regenerates the aromatic system, yielding the elusive 3-fluoropyridine[4].

Protocol: 3-Selective Fluorination via Zincke Imines

• Zincke Imine Formation: Convert the starting pyridine to its corresponding NTf-Zincke imine using standard dinitrophenyl activation[4].

• Electrophilic Fluorination: Dissolve the Zincke imine (1.0 equiv) in methanol (0.02 M). Add Selectfluor (1.3 equiv) and Na₂CO₃ (2.0 equiv) at 0 °C. Stir for 2 hours. The basic conditions prevent premature hydrolysis while Selectfluor acts as the electrophile[4].

• Ring Closure: Add NH₄OAc (10.0 equiv) to the reaction mixture and heat to 80 °C for 1 hour. The ammonium acetate serves as the nitrogen source for the re-cyclization[4].

• Purification: Cool the mixture, remove the solvent in vacuo, and purify via silica gel chromatography to isolate the 3-fluoropyridine derivative[4].

Workflow Diagram

Caption: Logical sequence for meta-selective pyridine fluorination via Zincke imines.

Photoredox Catalyzed Fluorination

Causality & Mechanism

For late-stage functionalization of complex, unactivated pyridine derivatives, traditional polar methods often fail due to poor functional group tolerance. Visible-light photoredox catalysis circumvents this by operating via radical pathways at room temperature[5].

A highly effective approach involves the pre-functionalization of the pyridine into an arylthianthrenium salt. Upon irradiation, a Ru(II) photocatalyst reduces the thianthrenium salt, expelling thianthrene and generating a highly reactive aryl radical[5]. This radical is intercepted by a Cu(II)-fluoride complex, and subsequent reductive elimination forms the C–F bond. This method uniquely tolerates protic groups that would otherwise quench electrophilic reagents[5].

Protocol: Photoredox Fluorination of Arylthianthrenium Salts

• Preparation: In a glovebox, charge a vial with the pyridine-derived arylthianthrenium salt (1.0 equiv),₂ (2 mol%), Cu(MeCN)₄PF₆ (20 mol%), and a fluoride source (e.g., AgF, 2.0 equiv)[5].

• Solvation: Add anhydrous acetonitrile to achieve a 0.1 M concentration[5].

• Irradiation: Seal the vial, remove it from the glovebox, and irradiate with blue LEDs (450 nm) at room temperature for 16 hours. The light excites the Ru(II) catalyst, initiating the single-electron transfer (SET) cascade[5].

• Workup: Filter the crude mixture through a short pad of Celite, concentrate, and purify by preparative HPLC[5].

Workflow Diagram

Caption: Photoredox catalytic cycle for radical fluorination of pyridine derivatives.

Experimental Data Comparison

To facilitate rapid decision-making in synthetic planning, the quantitative and operational parameters of the three methodologies are summarized below:

Methodology	Target Regioselectivity	Key Reagents	Typical Conditions	Functional Group Tolerance	Average Yield
Halex (SNAr)	ortho / para (C2, C4)	KF or CsF, DMSO	150 °C, 12–24h	Low (Harsh thermal conditions)	40 – 85%
Zincke Imine (Electrophilic)	meta (C3, C5)	Selectfluor, Na₂CO₃, NH₄OAc	0 °C to 80 °C, 3h	High (Tolerates esters, amides)	50 – 75%
Photoredox Catalysis	Broad (Radical-based)	Ru(II) catalyst, Cu(I), AgF	Blue LED, RT, 16h	Very High (Tolerates protic groups)	60 – 90%

Conclusion

The selection of a fluorination strategy for pyridine synthesis hinges on the desired regiochemistry and the complexity of the substrate. For bulk synthesis of simple 2- or 4-fluoropyridines, the Halex reaction remains economically superior despite its harsh conditions. Conversely, for late-stage functionalization and meta-substitution, modern techniques utilizing Zincke imine dearomatization or photoredox catalysis offer unparalleled precision and functional group tolerance, validating their adoption in contemporary drug discovery pipelines.

References

• The Advent of a Privileged Scaffold: A Technical History of Fluorinated Pyridines , Benchchem.1

• Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds , MDPI. 5

• Formal meta-C–H-Fluorination of Pyridines and Isoquinolines through Dearomatized Oxazinopyridine Intermediates , ACS Publications. 2

• meta-Selective Fluorination of Pyridine Derivatives , Thieme Connect. 4

• 3-Selective Pyridine Fluorination via Zincke Imine Intermediates , PubMed / NIH. 3

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• 5. mdpi.com [mdpi.com]

Biological potency comparison between fluoromethyl and chloromethyl pyridine analogs

As a Senior Application Scientist in drug discovery, I frequently encounter a critical decision point during lead optimization: how to functionalize a pyridine scaffold to maximize target engagement while minimizing off-target toxicity. Historically, chloromethyl groups were utilized as reactive electrophiles. However, modern medicinal chemistry has largely pivoted toward fluoromethyl analogs.

This guide provides an objective, data-driven comparison of fluoromethyl and chloromethyl pyridine analogs, detailing the causality behind this bioisosteric replacement and providing self-validating protocols for your own laboratory evaluations.

Mechanistic Causality: Why Fluorine Outperforms Chlorine

The transition from chloromethyl (-CH₂Cl) to fluoromethyl (-CH₂F) pyridine analogs is not merely a substitution of halogens; it is a fundamental recalibration of the molecule's physical chemistry. The causality behind the superior biological potency of fluoromethyl analogs rests on three pillars:

• Bond Dissociation Energy & Metabolic Stability: The C–F bond is one of the strongest in organic chemistry, boasting a bond dissociation energy of 485.3 kJ/mol, compared to the significantly weaker C–Cl bond ()[1]. This extreme stability prevents rapid cytochrome P450-mediated oxidative degradation, extending the drug's half-life.

• pKa Modulation & Selectivity: Fluorine's high electronegativity (3.98 Pauling) exerts a strong inductive electron-withdrawing effect, effectively lowering the pKa of the adjacent pyridine nitrogen. This pKa modulation is critical for reducing off-target binding (such as unwanted α2-adrenoceptor affinity), a phenomenon beautifully illustrated by the "Goldilocks Effect" in phenylethanolamine N-methyltransferase (PNMT) inhibitors ()[2].

• Reduction of Non-Specific Alkylation: Chloromethyl groups are notoriously reactive alkylating agents. In a biological system, they indiscriminately react with off-target nucleophiles (like glutathione or cysteine residues on non-target proteins), leading to severe toxicity. Fluoromethyl analogs, particularly mono-fluoromethyl ketones (FMKs), exhibit vastly reduced reactivity toward non-target nucleophiles while maintaining potent, specific inhibition of target proteases ()[3].

Divergent metabolic and pharmacological pathways of chloromethyl vs. fluoromethyl pyridine analogs.

Quantitative Performance Comparison

To objectively evaluate these analogs, we must look at their physicochemical properties and resulting biological metrics. The table below synthesizes the typical performance parameters observed during lead optimization.

Parameter	Chloromethyl Pyridine (-CH₂Cl)	Fluoromethyl Pyridine (-CH₂F)	Causality / Impact on Drug Design
Bond Dissociation Energy	~339 kJ/mol	485.3 kJ/mol	C–F resists P450 oxidation, dramatically improving metabolic stability[1].
Electronegativity (Pauling)	3.16	3.98	Stronger electron withdrawal lowers pyridine N pKa, refining target selectivity.
Nucleophilic Reactivity	High (Alkylating agent)	Low	FMKs avoid non-specific binding to off-target thiols, reducing hepatotoxicity[3].
In Vitro Half-Life (T₁/₂)	Short (< 15 mins)	Extended (> 60 mins)	Reduced intrinsic clearance (CL_int) allows for lower, safer dosing regimens.
Target Potency (IC₅₀)	Variable (often masked by toxicity)	High (often < 100 nM)	Fluorine can act as a hydrogen bond acceptor, enhancing receptor fit[2][4].

Experimental Protocols: A Self-Validating Approach

A protocol is only as reliable as its internal controls. As scientists, we must design our assays as self-validating systems. The following methodologies detail how to synthesize the fluoromethyl analog from a chloromethyl precursor and subsequently evaluate their biological profiles using a rigorously controlled matrix.

Protocol A: Conversion of Chloromethyl to Fluoromethyl Pyridine

This step utilizes a Finkelstein-type nucleophilic substitution. We use activated tetrabutylammonium fluoride (TBAF) to drive the halogen exchange ()[5].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of 4-(chloromethyl)pyridine hydrochloride in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Activation: Add 1.5 equivalents of anhydrous TBAF (1.0 M in THF). Causality: TBAF provides a highly reactive, naked fluoride ion due to the bulky tetrabutylammonium counterion preventing tight ion-pairing.

• Reaction: Stir the mixture at 60°C for 4 hours. Monitor progression via LC-MS until the chloromethyl peak is entirely consumed.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ to neutralize any acidic byproducts. Extract three times with ethyl acetate (EtOAc).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the residue via silica gel flash chromatography (Hexane/EtOAc gradient) to yield pure 4-(fluoromethyl)pyridine.

Protocol B: Self-Validating Microsomal Stability Assay

To prove that the fluoromethyl group enhances stability, we must isolate enzymatic degradation from chemical instability.

Self-Validating Matrix Design:

• Positive Control: Verapamil (confirms the microsomes are enzymatically active).

• Negative Control: Minus-NADPH (-NADPH) condition (differentiates chemical degradation from CYP450 metabolism).

Step-by-Step Methodology:

• Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.4). Dilute human liver microsomes (HLM) to a final protein concentration of 0.5 mg/mL.

• Compound Addition: Spike the buffer with the test compounds (Chloromethyl analog, Fluoromethyl analog, and Verapamil) to a final concentration of 1 µM. Keep the final DMSO concentration below 0.1% to prevent CYP inhibition.

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM). Crucial Step: For the negative control wells, add an equivalent volume of plain buffer instead of NADPH.

• Sampling & Quenching: At time points 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting all enzymatic activity.

• Centrifugation & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance (CL_int) and half-life (T₁/₂).

Step-by-step biological evaluation workflow ensuring self-validating experimental integrity.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules (MDPI). Available at:[Link]

• Application of the Goldilocks Effect to the Design of Potent and Selective Inhibitors of Phenylethanolamine N-Methyltransferase. Journal of Medicinal Chemistry (NIH PMC). Available at:[Link]

• Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their Applications. Molecules (MDPI). Available at:[Link]

• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor. Molecules (MDPI). Available at:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 6-(Fluoromethyl)pyridin-2-amine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 6-(Fluoromethyl)pyridin-2-amine. As a research professional, your commitment to safety extends beyond the bench to the responsible management of chemical waste. This guide is designed to provide you with the essential logistical and safety information necessary to handle this compound's disposal with confidence and precision, ensuring the protection of yourself, your colleagues, and the environment. The procedures outlined herein are synthesized from an in-depth analysis of safety data for structurally analogous compounds, providing a robust framework for risk mitigation.

Hazard Profile and Risk Assessment: Understanding the "Why"

While a specific Safety Data Sheet (SDS) for 6-(Fluoromethyl)pyridin-2-amine is not ubiquitously available, its structure—a substituted aminopyridine—allows for a reliable hazard assessment based on well-documented analogs like 2-aminopyridine and other fluorinated pyridines. The primary hazards stem from its acute toxicity and irritant properties.[1] Aminopyridines are a class of compounds known for their potential to cause severe health effects if not handled properly.[2]

The core principle of safe disposal is to prevent exposure and environmental contamination at all times. The high toxicity means that even small quantities must be treated as hazardous waste.[3] Never dispose of this compound or its containers down the drain, as it may be harmful to aquatic life with long-lasting effects.[1][3][4]

Hazard Classification (Based on Analogs)	GHS Hazard Statement	Causality and Procedural Implications
Acute Toxicity (Oral)	H301: Toxic if swallowed.[1][5]	Ingestion of even small amounts can be life-threatening. This mandates stringent hygiene practices; do not eat, drink, or smoke in the laboratory.[1][5] All waste must be securely contained to prevent accidental ingestion by others.
Acute Toxicity (Dermal)	H310/H311: Fatal/Toxic in contact with skin.[5]	The compound can be absorbed through the skin, leading to systemic toxicity.[1] This necessitates the use of appropriate chemical-resistant gloves and a lab coat at all times. Contaminated clothing must be removed immediately and decontaminated as hazardous waste.[6]
Skin Irritation	H315: Causes skin irritation.[5][7]	Direct contact can cause inflammation and irritation. Proper PPE is the primary preventative measure.
Eye Irritation	H319: Causes serious eye irritation/damage.[5][7]	Vapors or direct contact can cause significant eye damage. Chemical splash goggles or a face shield are mandatory.[8]
Respiratory Irritation	H335: May cause respiratory irritation.[1][5]	Inhalation of dust or vapors can irritate the respiratory tract. All handling and waste consolidation should occur within a certified chemical fume hood to minimize inhalation risk.[4]
Aquatic Toxicity	H412/H413: Harmful/May cause long lasting harmful effects to aquatic life.[1]	Environmental release must be strictly avoided. This is the primary reason drain disposal is prohibited. All waste, including the first rinse of contaminated glassware, must be collected.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is non-negotiable when handling 6-(Fluoromethyl)pyridin-2-amine and its waste streams. The selection of PPE is a direct response to the identified hazards.

• Eye/Face Protection : Wear ANSI-approved, tightly fitting safety goggles or a full-face shield.[8] This provides a barrier against splashes and airborne particles.

• Skin Protection :

  • Gloves : Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected for integrity before each use. Use proper glove removal technique to avoid skin contact.[6] Dispose of contaminated gloves as hazardous waste.

  • Body Protection : A full-length laboratory coat, buttoned completely, is required.[6][8] For larger quantities or spill cleanup, consider a chemically impervious apron or suit.

• Respiratory Protection : All waste handling should be performed in a well-ventilated area, preferably a chemical fume hood.[4] If engineering controls are insufficient or a spill occurs outside of a hood, a NIOSH-approved respirator with appropriate cartridges may be necessary.[6]

Waste Segregation and Containment Protocol

The foundation of proper disposal is meticulous segregation at the point of generation. Cross-contamination of waste streams can lead to dangerous chemical reactions and complicates the final disposal process.

• Designate a Waste Container : Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[4] The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "6-(Fluoromethyl)pyridin-2-amine," and a clear description of its hazards (e.g., "Toxic," "Irritant").[4]

• Collect All Waste Forms :

  • Solid Waste : This includes residual powder, contaminated weighing paper, paper towels, and used PPE (gloves, wipes). Collect these in your designated solid hazardous waste container.[4] Do not generate dust when handling solids.[6]

  • Liquid Waste : This includes unused solutions, reaction mixtures, and solvent rinses from contaminated glassware. Collect in a designated liquid hazardous waste container.

• Avoid Incompatibilities : Do not mix 6-(Fluoromethyl)pyridin-2-amine waste with incompatible chemicals. Based on the general reactivity of amines and pyridines, avoid mixing with:

  • Strong Oxidizing Agents [9][10]

  • Strong Acids [1][9]

  • Acid Chlorides [4] Mixing with these can cause violent reactions, heat generation, or the release of toxic gases.[9]

• Secure Storage : Keep the waste container closed when not in use.[8] Store it in a designated satellite accumulation area within the lab, away from incompatible materials.[4]

The Disposal Decision Workflow

The following diagram outlines the logical flow for managing waste containing 6-(Fluoromethyl)pyridin-2-amine from generation to final hand-off. Following this workflow ensures that each step is considered and executed safely.

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A Researcher's Comprehensive Guide to the Safe Handling of 6-(Fluoromethyl)pyridin-2-amine

The core philosophy of this guide is proactive risk management. We will not merely list personal protective equipment (PPE); we will delve into the rationale behind each selection, the operational procedures for its use, and the critical steps for emergency preparedness and proper disposal. This document is designed to be a dynamic resource, empowering you to build a culture of safety and confidence in your laboratory.

Hazard Analysis: Understanding the Risk Profile

While a specific Safety Data Sheet (SDS) for 6-(Fluoromethyl)pyridin-2-amine is not available, the hazards can be inferred from related aminopyridine and fluorinated pyridine compounds. These analogs consistently exhibit a profile of toxicity and irritation.

Inferred Primary Hazards:

• Acute Toxicity: Structurally similar compounds are classified as toxic if swallowed and harmful or fatal in contact with skin.[1][2][3][4][5]

• Skin and Eye Irritation: Aminopyridines are known to cause serious skin and eye irritation.[1][2][5][6][7]

• Respiratory Irritation: Inhalation may lead to respiratory tract irritation.[1][5][6]

Based on these known hazards, a cautious approach is mandated. All handling of 6-(Fluoromethyl)pyridin-2-amine should be conducted with the assumption that it is a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach; it is a tailored response to the specific hazards of the chemical and the procedures being performed. The following table outlines the recommended PPE for handling 6-(Fluoromethyl)pyridin-2-amine.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile is a suitable initial choice). Double-gloving is strongly recommended.	To prevent skin contact, which can lead to irritation and systemic toxicity through dermal absorption.[1][2][8]
Eye and Face Protection	ANSI-approved safety glasses with side-shields or chemical splash goggles. A face shield should be worn when there is a significant risk of splashes.	To protect the eyes from dust particles and accidental splashes, which can cause serious irritation.[1][2][6][9][10]
Skin and Body Protection	A fully buttoned laboratory coat, full-length pants, and closed-toe shoes.	To prevent incidental skin exposure to the chemical.[1][2][6]
Respiratory Protection	All handling of solid material should be performed in a certified chemical fume hood. A NIOSH-approved respirator may be required for spill cleanup or if there is a potential for aerosol generation outside of a fume hood.	To prevent inhalation of the compound, which can cause respiratory irritation.[1][2][6]

PPE Donning and Doffing Protocol

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Proper sequence for donning and doffing PPE.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 6-(Fluoromethyl)pyridin-2-amine minimizes the risk of exposure.

Preparation:

• Designated Area: All work with this compound must be conducted in a designated area, such as a certified chemical fume hood.[2][8]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[2]

• Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills. This should include absorbent materials like vermiculite or sand.[8][11]

• Waste Container: A clearly labeled, dedicated hazardous waste container must be in the fume hood before you begin work.

Handling:

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table and diagram above.

• Avoid Dust and Aerosols: Handle the compound carefully to avoid the formation of dust and aerosols.[6][9][10]

• Quantities: Use the smallest practical quantity for your experiment to minimize the amount of hazardous material being handled.[6]

• Container Management: Keep the container of 6-(Fluoromethyl)pyridin-2-amine tightly closed when not in use.[6][9][12]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[1][10][13] Wash hands thoroughly after handling the compound, even if gloves were worn.[9][13]

Emergency Procedures: Preparedness and Response

In the event of an exposure or spill, a swift and informed response is crucial.

Emergency Situation	Response Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][8][11] Seek immediate medical attention.[2][14]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8] Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air immediately.[2][8] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[1][12] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1][2][3]
Minor Spill	Evacuate the immediate area. Wearing appropriate PPE (including respiratory protection if necessary), cover the spill with an absorbent material such as sand or vermiculite.[2][8][11] Carefully sweep the material into a labeled hazardous waste container.[2][9]
Major Spill	Evacuate the laboratory and alert others in the area. Contact your institution's environmental health and safety (EHS) department immediately. Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Responsible Waste Management

Proper disposal of 6-(Fluoromethyl)pyridin-2-amine and any contaminated materials is essential to protect both human health and the environment.

Waste Management Workflow:

Caption: Step-by-step chemical waste disposal workflow.

Key Disposal Considerations:

• Hazardous Waste: 6-(Fluoromethyl)pyridin-2-amine should be disposed of as hazardous waste.[3][11][15]

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.

• Container Labeling: Ensure the waste container is clearly and accurately labeled with its contents.

• Environmental Protection: Do not discharge this chemical into the sewer system or the environment.[9]

• Regulations: All disposal activities must comply with local, state, and federal regulations.[3][15]

By adhering to these rigorous safety protocols, you can confidently and responsibly advance your research while prioritizing the well-being of yourself and your colleagues.

References

• Biochem Chemopharma. (n.d.). SAFETY DATA SHEET SDS/MSDS 2-AMINO PYRIDINE MSDS CAS: 000504-29-0. Retrieved from [Link]

• Sdfine. (n.d.). 4-aminopyridine. Retrieved from [Link]

• Acros PharmaTech Limited. (2018, August 20). SAFETY DATA SHEET. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY. Retrieved from [Link]

• Jubilant Ingrevia Limited. (2024, March 7). 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet. Retrieved from [Link]

• Alkali Metals Ltd. (n.d.). CHEMICAL PRODUCT AND COMPANY IDENTIFICATION MSDS Name: 2-AMINO PYRIDINE. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). PRODUCTION, IMPORT, USE, AND DISPOSAL. Retrieved from [Link]

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